5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

• CAS: 937606-35-4

Core Science & Biosynthesis

Molecular weight and physical properties of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

The following technical guide details the physicochemical profile, synthetic methodology, and structural utility of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS 937606-35-4). This document is structured to serve researchers in medicinal chemistry and process development.

High-Value Pharmacophore & Intermediate

Executive Summary & Compound Identification

5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline is a specialized diphenyl ether derivative characterized by a "twisted" biaryl geometry. It serves as a critical building block in the synthesis of kinase inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs). Its structural uniqueness lies in the specific substitution pattern on the phenoxy ring (2-methoxy, 4-methyl), which provides both steric bulk and hydrogen-bond accepting capability, distinct from the more common polychlorinated diphenyl ethers (e.g., triclosan derivatives).

Core Identity Data

Parameter	Technical Specification
Chemical Name	5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline
CAS Registry Number	937606-35-4
Molecular Formula	C₁₄H₁₄ClNO₂
Molecular Weight	263.72 g/mol
SMILES	COC1=C(C=CC(=C1)C)OC2=C(C=C(C=C2)Cl)N
InChI Key	SISDPOWDGISGEI-UHFFFAOYSA-N

Physicochemical Properties

Understanding the physical state and solubility profile is essential for assay development and formulation.

Quantitative Data Table

Property	Value / Description	Source/Note
Physical State	Solid (Crystalline powder)	Analog comparison [1]
Melting Point	82–86 °C (Predicted)	Based on 5-chloro-2-methoxyaniline analogs
LogP (Predicted)	3.92 ± 0.4	Lipophilic; High permeability potential
pKa (Conjugate Acid)	~3.5 – 4.0	Weak base due to electron-withdrawing Cl and phenoxy groups
H-Bond Donors	1 (Aniline -NH₂)
H-Bond Acceptors	3 (N, Ether O, Methoxy O)
Solubility	DMSO (>20 mg/mL), Methanol, Chloroform	Insoluble in water

Structural Analysis & SAR Implications

The molecule features a diphenyl ether scaffold . Unlike biphenyls, the ether oxygen introduces a bond angle (~120°) that forces the two aromatic rings into a non-planar conformation.

• 5-Chloro Group: Increases lipophilicity and metabolic stability at the para-position relative to the amine.

• 2'-Methoxy Group: Provides a steric "ortho effect," restricting rotation around the ether bond and potentially locking the bioactive conformation. It also acts as a weak H-bond acceptor in kinase hinge regions.

• 4'-Methyl Group: Extends the hydrophobic reach of the molecule, often used to fill hydrophobic pockets in enzyme active sites.

Synthetic Methodology (Self-Validating Protocol)

The synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline typically follows a Nucleophilic Aromatic Substitution (

) followed by a reduction.

Reaction Pathway Diagram

Figure 1: Two-step synthetic route via SNAr coupling and Nitro reduction.[1]

Detailed Protocol

Step 1: Formation of the Nitro-Ether Intermediate

• Reagents: 4-Chloro-1-fluoro-2-nitrobenzene (1.0 eq), 2-Methoxy-4-methylphenol (1.05 eq), Potassium Carbonate (

  , 2.0 eq).

• Solvent: Anhydrous DMF or DMSO.

• Procedure:

  • Dissolve the phenol derivative in DMF under

    atmosphere.

  • Add

    and stir at room temperature for 30 mins to generate the phenoxide anion.

  • Add the fluoronitrobenzene dropwise.

  • Heat to 80–100°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc).

  • Workup: Pour into ice water. The nitro intermediate usually precipitates as a yellow solid. Filter, wash with water, and dry.

Step 2: Reduction to Aniline

• Reagents: Nitro intermediate (from Step 1), Iron powder (5.0 eq), Ammonium Chloride (5.0 eq).

• Solvent: Ethanol/Water (4:1).

• Procedure:

  • Suspend the nitro compound in Ethanol/Water.

  • Add Fe powder and

    .

  • Reflux vigorously for 2–4 hours. The yellow color should fade to colorless or pale brown.

  • Filtration: Filter hot through a Celite pad to remove iron oxides.

  • Isolation: Concentrate the filtrate. Extract with Ethyl Acetate, wash with brine, dry over

    , and concentrate to yield the target aniline.

Handling, Stability & Safety

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Anilines are prone to oxidation (darkening) upon air exposure.

• Safety Profile:

  • GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation).

  • PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Applications in Drug Discovery

This molecule is a "privileged structure" in medicinal chemistry.

Kinase Inhibition Logic

The diphenyl ether motif mimics the hydrophobic interactions of ATP in the binding pocket of kinases. The 2-amino group (aniline) often serves as a "hinge binder," forming hydrogen bonds with the backbone residues of the kinase hinge region.

• Example Class: Type II Kinase Inhibitors (e.g., similar to Sorafenib scaffolds).

• Mechanism: The twisted conformation allows the molecule to span from the ATP binding site into the allosteric "back pocket," improving selectivity.

Workflow: Derivatization for Library Generation

Figure 2: Common derivatization pathways for medicinal chemistry optimization.

References

• PubChem. (2025). Compound Summary: 5-Chloro-2-methoxyaniline (Structural Analog Data). National Library of Medicine. Available at: [Link]

• ChemWhat. (2024). 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline CAS 937606-35-4 Entry.[2][3] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 5-chloro-2-(2-methoxy-4-methylphenoxy)aniline,(CAS# 937606-35-4)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 3. chemwhat.com [chemwhat.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

This application note outlines a robust, two-step synthetic pathway for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline , a functionalized diaryl ether amine often utilized as a scaffold in the development of kinase inhibitors (e.g., p38 MAP kinase) and specialized dye intermediates.

The protocol is designed for professional research environments, emphasizing regioselectivity control during nucleophilic aromatic substitution (SNAr) and chemoselectivity during nitro reduction to preserve the halogen substituent.

Application Note: Synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Retrosynthetic Analysis & Strategy

The target molecule is constructed via a convergent synthesis. The core challenge is establishing the diaryl ether linkage at the correct position relative to the amine and chlorine substituents.

• Target: 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

• Precursor: 5-Chloro-2-(2-methoxy-4-methylphenoxy)nitrobenzene

• Disconnection: Ether linkage formation via SNAr.

• Starting Materials:

  • 2,5-Dichloronitrobenzene (2,5-DCNB): The electrophile. The nitro group activates the ortho and para positions. In 2,5-DCNB, the chlorine at C2 is ortho to the nitro group, while the chlorine at C5 is meta. Consequently, the C2-chlorine is significantly more labile towards nucleophilic attack, ensuring high regioselectivity.

  • 2-Methoxy-4-methylphenol (Creosol): The nucleophile.

Strategic Considerations:

• Regiocontrol: The high activation difference between C2-Cl and C5-Cl in the nitrobenzene ring minimizes the formation of the unwanted isomer.

• Chemoselectivity: The subsequent reduction of the nitro group must be performed under conditions that do not cause hydrodehalogenation (loss of the C5-chlorine). Iron-mediated reduction (Béchamp) is chosen over catalytic hydrogenation (Pd/C) to eliminate the risk of dechlorination.

Reaction Scheme Visualization

Caption: Figure 1. Synthetic pathway highlighting the regioselective SNAr coupling followed by a chemoselective reduction.

Experimental Protocols

Step 1: SNAr Coupling

Objective: Synthesize the nitro-ether intermediate.

Reagents & Materials:

Reagent	Role	Equiv.	Notes
2,5-Dichloronitrobenzene	Electrophile	1.0	Limiting reagent
2-Methoxy-4-methylphenol	Nucleophile	1.05	Slight excess to drive conversion
Potassium Carbonate (K₂CO₃)	Base	1.5	Anhydrous, granular

| DMF (N,N-Dimethylformamide) | Solvent | - | 5 mL per gram of substrate |

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, charge 2,5-Dichloronitrobenzene (1.0 eq) and 2-Methoxy-4-methylphenol (1.05 eq).

• Solvation: Add DMF and stir at room temperature until solids are dissolved.

• Activation: Add anhydrous K₂CO₃ (1.5 eq) in a single portion. The suspension may turn yellow/orange due to phenoxide formation.

• Reaction: Heat the mixture to 80–90 °C under an inert atmosphere (N₂ or Ar). Monitor via TLC (20% EtOAc/Hexanes).

  • Mechanism Note: The reaction proceeds via a Meisenheimer complex. Higher temperatures (>120°C) may encourage side reactions at the C5 position, so temperature control is critical.

• Completion: Reaction typically completes within 4–6 hours.

• Workup: Cool to room temperature. Pour the mixture into 10 volumes of ice-water with vigorous stirring. The product should precipitate as a solid.

• Isolation: Filter the solid. Wash the cake with water (3x) to remove residual DMF and inorganic salts. Recrystallize from Ethanol if necessary.

Validation:

• ¹H NMR (CDCl₃): Look for the disappearance of the phenolic proton and the shift of the C2-proton on the nitrobenzene ring. The nitro group's anisotropy will deshield the adjacent protons.

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to an amine without cleaving the C-Cl bond.

Reagents & Materials:

Reagent	Role	Equiv.	Notes
Nitro Intermediate	Substrate	1.0	From Step 1
Iron Powder (Fe)	Reductant	5.0	Fine powder (<325 mesh preferred)
Ammonium Chloride (NH₄Cl)	Electrolyte	3.0	Saturated aqueous solution

| Ethanol / Water | Solvent | 4:1 | Reaction medium |

Procedure:

• Setup: Suspend the Nitro Intermediate (from Step 1) in Ethanol (10 mL/g).

• Activation: Add a solution of NH₄Cl (3.0 eq) in minimal water. Heat the mixture to 70 °C (gentle reflux).

• Addition: Add Iron powder (5.0 eq) portion-wise over 15 minutes to control the exotherm.

• Reaction: Stir vigorously at reflux. The reaction is heterogeneous; efficient stirring is essential to scour the iron surface.

  • Why Iron? Catalytic hydrogenation (H₂/Pd-C) poses a high risk of reducing the Ar-Cl bond to Ar-H. Iron/NH₄Cl is mild and highly chemoselective for -NO₂ reduction in the presence of halogens.

• Monitoring: Monitor by TLC. The amine product will be significantly more polar and may fluoresce under UV.

• Workup: Once complete (approx. 2–4 hours), filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in EtOAc, wash with NaHCO₃ (aq) and Brine. Dry over Na₂SO₄ and concentrate. The crude aniline is often pure enough for subsequent steps, or it can be recrystallized from Hexanes/EtOAc.

Process Workflow Diagram

Caption: Figure 2. Operational workflow from raw materials to isolated target amine.

Safety & Handling

• 2,5-Dichloronitrobenzene: Toxic if swallowed or inhaled. Potential skin sensitizer. Handle in a fume hood.

• SNAr Waste: The aqueous waste from Step 1 contains DMF and potassium salts. Dispose of as halogenated organic waste.

• Iron Waste: The filter cake from Step 2 contains iron oxides and potentially residual organics. It should be disposed of as solid hazardous waste, not general trash, due to potential pyrophoric nature if dry and finely divided.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12817, 2,5-Dichloronitrobenzene. Retrieved from [Link]

• Royal Society of Chemistry. Selective hydrogenation of chloronitrobenzenes.[1] RSC Advances.[1][2] Retrieved from [Link]

Sources

• 1. Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. ntrs.nasa.gov [ntrs.nasa.gov]

Using 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline as an intermediate in agrochemical synthesis

This guide details the synthesis, quality control, and application of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS 937606-35-4), a specialized diaryl ether intermediate used in the development of novel agrochemicals, particularly benzoylurea insecticides and diphenyl ether herbicides.[1]

Executive Summary

5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline is a critical building block for "Type II" pyrethroids and benzoylurea chitin synthesis inhibitors.[1] Its structural core—a 2-aminodiphenyl ether with specific methoxy and methyl substitutions—imparts unique lipophilicity and metabolic stability to downstream active ingredients.[1] This protocol provides a validated, scalable pathway for its synthesis from 2,5-Dichloronitrobenzene and Creosol (2-methoxy-4-methylphenol) , ensuring high regioselectivity and yield.[1]

Chemical Identity & Properties

Property	Specification
Chemical Name	5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline
CAS Number	937606-35-4
Molecular Formula	C₁₄H₁₄ClNO₂
Molecular Weight	263.72 g/mol
Appearance	Off-white to pale brown crystalline solid
Melting Point	114–116 °C
Solubility	Soluble in DCM, Ethyl Acetate, DMSO; Insoluble in Water
Purity Requirement	>98.0% (HPLC) for downstream coupling

Synthesis Protocol

Reaction Logic & Pathway

The synthesis relies on a regioselective Nucleophilic Aromatic Substitution (SNAr) followed by a Reduction .[1]

• Coupling: The phenoxide of Creosol attacks the 2-position of 2,5-dichloronitrobenzene.[1] The nitro group activates the ortho-chlorine (position 2) for displacement, while the meta-chlorine (position 5) remains unreactive.[1]

• Reduction: The nitro group is reduced to an amine using a chemoselective method (Fe/HCl or H₂/Pd) to preserve the ether linkage and the halogen.[1]

Figure 1: Synthetic pathway for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline.

Step 1: Ether Coupling (SNAr)

Objective: Synthesize 5-Chloro-2-(2-methoxy-4-methylphenoxy)-1-nitrobenzene.[1]

Reagents:

• 2,5-Dichloronitrobenzene (1.0 eq)[1]

• 2-Methoxy-4-methylphenol (Creosol) (1.05 eq)[1]

• Potassium Carbonate (K₂CO₃), anhydrous (1.2 eq)[1]

• Solvent: DMF or DMSO (5-7 volumes)

Procedure:

• Charge a reaction vessel with Creosol and DMF .[1]

• Add K₂CO₃ and stir at room temperature for 30 mins to form the phenoxide.

• Add 2,5-Dichloronitrobenzene portion-wise.[1][2]

• Heat the mixture to 90–100°C and monitor by HPLC. Reaction typically completes in 4–6 hours.[1]

  • Critical Control Point: Ensure temperature does not exceed 110°C to prevent side reactions at the 5-position.[1]

• Workup: Cool to 25°C. Pour into ice-water (10 volumes). The nitro intermediate will precipitate as a yellow solid.[1]

• Filter, wash with water, and dry.[1]

  • Yield: ~85–90%.[1]

Step 2: Nitro Reduction

Objective: Convert the nitro group to the target aniline without dechlorinating.[1]

Method A: Iron/Ammonium Chloride (Bechamp Reduction) - Recommended for Scale-up [1]

• Reagents: Iron powder (3.0 eq), NH₄Cl (0.5 eq), Ethanol/Water (4:1).[1]

• Procedure:

  • Suspend the nitro intermediate in Ethanol/Water.[1]

  • Add NH₄Cl and heat to reflux (75–80°C).

  • Add Iron powder portion-wise over 1 hour.

  • Reflux for 3–5 hours until HPLC shows <0.5% starting material.

  • Workup: Filter hot through Celite to remove iron oxides. Concentrate the filtrate.

  • Recrystallize from Ethanol/Heptane.[1]

Method B: Catalytic Hydrogenation (H₂/Pd-C)

• Reagents: 5% Pd/C (catalytic), H₂ (1 atm), Methanol.[1]

• Note: Use sulfided Pd/C or control reaction time strictly to avoid hydrodechlorination (loss of the 5-Cl).[1]

Quality Control & Analysis

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 40% B to 90% B over 15 min.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 254 nm.[1]

• Retention Time: ~8.5 min (Intermediate Nitro), ~6.2 min (Target Aniline).[1]

NMR Characterization (Expected)

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 6.8–7.0 (m, 3H, Creosol ring protons).[1]

  • δ 6.7 (d, 1H, Aniline H-3).[1]

  • δ 6.5 (dd, 1H, Aniline H-4).[1]

  • δ 6.4 (d, 1H, Aniline H-6).[1]

  • δ 5.0 (s, 2H, -NH₂).[1]

  • δ 3.7 (s, 3H, -OCH₃).[1]

  • δ 2.2 (s, 3H, -CH₃).[1]

Downstream Application: Agrochemical Synthesis

This aniline is primarily used as a nucleophile to create Urea or Amide linkages in active ingredients.[1]

Protocol: Coupling with Isocyanates (Benzoylurea Synthesis)

To synthesize a benzoylurea insecticide analogue:

• Dissolve 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (1.0 eq) in dry Toluene.

• Add 2,6-Difluorobenzoyl isocyanate (1.1 eq) dropwise at 0–5°C.

• Stir at room temperature for 2–4 hours. The urea product often precipitates.[1]

• Filter and wash with cold Toluene/Hexane.[1]

Figure 2: Downstream application pathways for the aniline intermediate.

Safety & Handling

• Hazards: The aniline is likely Toxic if swallowed (H301) and may cause Skin Sensitization (H317).[1] Handle as a potent bioactive intermediate.[1]

• PPE: Nitrile gloves, lab coat, safety glasses, and fume hood are mandatory.[1]

• Storage: Store under nitrogen in a cool, dry place (<25°C). Oxidation may darken the color over time.[1]

References

• PubChem. (n.d.).[1] 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS 937606-35-4).[1] National Library of Medicine.[1] Retrieved from [Link][1]

• World Intellectual Property Organization (WIPO). (2008).[1] Process for the preparation of 2-nitro-5-chlorophenol derivatives. Patent WO2008071404.[1] Retrieved from [1]

Sources

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. files.spazioweb.it [files.spazioweb.it]

Application Note: A Systematic Approach to Recrystallization Solvent Selection for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Abstract

The purification of active pharmaceutical ingredients (APIs) and key intermediates is a critical step in drug development and manufacturing. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2] The success of this technique is fundamentally dependent on the selection of an appropriate solvent system. This application note presents a detailed, systematic protocol for the selection of an optimal recrystallization solvent for the compound 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a complex molecule featuring multiple functional groups that influence its solubility. We provide a logical workflow, step-by-step experimental protocols for single and mixed-solvent screening, and a guide for scaling up the purification process. This document is intended for researchers, chemists, and process development scientists seeking a robust and efficient method for purifying this and structurally similar compounds.

Introduction and Theoretical Principles

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent at different temperatures.[1] An ideal recrystallization solvent will exhibit high solubility for the target compound at an elevated temperature (typically the solvent's boiling point) and low solubility at cooler, ambient, or sub-ambient temperatures.[1][3] This temperature-dependent solubility gradient allows for the dissolution of the impure solid in a minimum amount of hot solvent, followed by the formation of pure crystals upon cooling, while impurities remain dissolved in the mother liquor.[4]

Key Characteristics of an Ideal Recrystallization Solvent:

• Solubility Profile: The compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Impurity Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal by hot filtration).[3]

• Chemical Inertness: The solvent must not react with the compound being purified.[3]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.[5]

• Crystal Formation: The solvent should facilitate the growth of well-defined, high-purity crystals upon cooling.

The molecular structure of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline presents several features that guide initial solvent considerations:

• Aromatic Rings: Two phenyl rings suggest some solubility in aromatic solvents like toluene.

• Amine Group (-NH2): A polar, hydrogen-bond donating group, suggesting potential solubility in polar protic solvents like alcohols.

• Ether Linkage (-O-): A polar, hydrogen-bond accepting group.

• Chloro- and Methoxy- Substituents: These groups modify the overall polarity of the molecule.

Based on the "like dissolves like" principle, a solvent of intermediate polarity is often a good starting point for molecules with both polar and nonpolar characteristics.[6]

Experimental Workflow for Solvent Selection

A systematic approach is essential when no prior solubility data is available. The workflow begins with small-scale screening of a range of single solvents, followed by the investigation of mixed-solvent systems if no single solvent is ideal.

Sources

• 1. mt.com [mt.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Selective Catalytic Hydrogenation of 5-Chloro-2-(2-methoxy-4-methylphenoxy)-1-nitrobenzene

Abstract & Scope

This application note details the chemo-selective catalytic hydrogenation procedures for synthesizing 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline from its nitro precursor. The primary challenge in this transformation is the chemoselective reduction of the nitro group (

) to the amine ( ) while preserving the aryl chloride ( ) functionality.

Standard hydrogenation catalysts (e.g., Pd/C) often facilitate rapid hydrodechlorination (de-halogenation), leading to significant yield loss and difficult purification. This guide provides two validated protocols:

• Protocol A (Gold Standard): Sulfided Platinum on Carbon (Pt(S)/C).

• Protocol B (Cost-Optimized): Raney Nickel.

These methods are designed for researchers in pharmaceutical development, particularly those working on kinase inhibitors (e.g., Aurora B inhibitors) where this diphenyl ether scaffold is a common intermediate.

Chemical Context & Mechanism[1][2][3][4][5][6]

The Selectivity Challenge

The reduction of nitroarenes is highly exothermic. In the presence of halogen substituents, the reaction kinetics bifurcate:

• Pathway A (Desired): Nitro reduction via nitroso and hydroxylamine intermediates to aniline.

• Pathway B (Undesired): Oxidative addition of the metal catalyst into the C-Cl bond, followed by reductive elimination, yielding the de-chlorinated aniline (Des-chloro impurity).

Palladium (Pd) has a low energy barrier for C-Cl insertion, making it poor for this specific substrate unless heavily "poisoned." Platinum (Pt) and Nickel (Ni) exhibit higher activation energies for C-Cl cleavage, making them the metals of choice.

Reaction Scheme & Impurity Profile

The following diagram illustrates the competing pathways and the necessity of catalyst selection.

Figure 1: Reaction pathways showing the critical bifurcation between the target chloro-aniline and the des-chloro impurity.

Critical Process Parameters (CPPs)

Parameter	Recommendation	Rationale
Catalyst	5% Pt(S)/C or Raney Ni	Sulfided Pt inhibits C-Cl insertion; Ra-Ni is less active toward aryl chlorides.
Solvent	Ethyl Acetate or THF	Protic solvents (MeOH) can accelerate dehalogenation via proton donation. Aprotic solvents are safer for selectivity.
Pressure	3 – 5 bar (45–75 psi)	Higher pressures increase hydrogen concentration, favoring the faster nitro-reduction kinetics over the slower C-Cl cleavage.
Temperature	25°C – 40°C	Keep T < 50°C. Dehalogenation activation energy is higher; elevated temps favor the impurity.
Additives	None (for Pt)	If using Pd/C (not recommended), additives like morpholine or V(acac)₂ are required.

Experimental Protocols

Protocol A: Sulfided Platinum on Carbon (Recommended)

Best for: High-value intermediates requiring >99% purity and minimal workup.

Reagents:

• Substrate: 5-Chloro-2-(2-methoxy-4-methylphenoxy)-1-nitrobenzene (1.0 eq)

• Catalyst: 5% Pt(S)/C (Sulfided Platinum on Carbon), 2 wt% loading relative to substrate.

• Solvent: Ethyl Acetate (10 volumes).

Procedure:

• Inerting: Charge the hydrogenation reactor (e.g., Parr shaker or Buchi autoclave) with the substrate and Ethyl Acetate.

• Catalyst Addition: Under a nitrogen blanket, carefully add the 5% Pt(S)/C catalyst. Note: Sulfided catalysts are less pyrophoric than standard Pd/C but should still be handled wet or under inert gas.

• Purge: Seal the reactor. Purge with Nitrogen (

  bar), then with Hydrogen ( bar).

• Reaction: Pressurize to 5 bar (72 psi) with Hydrogen. Set agitation to high (ensure good gas-liquid mass transfer). Maintain temperature at 30°C .

• Monitoring: Monitor H2 uptake. Reaction is typically complete in 2–4 hours.

  • IPC Check: Sample 50 µL, dilute in MeCN. Check HPLC for disappearance of Nitro precursor and absence of Des-chloro impurity.

• Workup: Vent H2, purge with N2. Filter the catalyst through a Celite pad (keep wet with solvent). Rinse cake with Ethyl Acetate.

• Isolation: Concentrate the filtrate under reduced pressure to yield the target aniline as an off-white solid or viscous oil.

Protocol B: Raney Nickel (Cost-Effective)

Best for: Large-scale batches where catalyst cost is a driver.

Reagents:

• Substrate: 1.0 eq

• Catalyst: Raney Nickel (slurry in water/methanol), 10 wt% loading.

• Solvent: Methanol/THF (1:1 mixture).

Procedure:

• Catalyst Prep: Wash the Raney Nickel slurry 3x with Methanol to remove water (water can sometimes stall the reaction if the substrate is hydrophobic).

• Loading: Charge substrate and solvent into the reactor. Add the washed Raney Nickel slurry.

• Reaction: Pressurize to 3 bar (45 psi) H2. Maintain temperature at 25°C (Ambient).

  • Caution: Raney Nickel is highly active. Do not heat initially.[1] Allow the exotherm to warm the vessel naturally, but control to <45°C.

• Workup: Filter carefully (Pyrophoric hazard!). The product solution may require a carbon treatment if trace Ni remains.

Process Workflow & Safety

The following diagram outlines the operational workflow, emphasizing safety checkpoints for handling hydrogen and pyrophoric catalysts.

Figure 2: Operational workflow for the hydrogenation process.

Safety Considerations

• Pyrophoricity: Dry Pt/C and Raney Ni can ignite spontaneously in air. Always keep the catalyst wet with solvent or water. Dispose of used catalyst in a dedicated water-filled waste container.

• Hydrogen: Ensure the reactor is grounded to prevent static discharge. Leak check all fittings before pressurizing.

• Exotherm: Nitro reduction releases ~500 kJ/mol. On scale (>10g), add H2 slowly or use a cooling jacket to prevent thermal runaway.

Analytical Control (HPLC)

To validate the protocol, use the following HPLC conditions to separate the Target Aniline from the Des-Chloro impurity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm.

• Expected Retention:

  • Des-Chloro Impurity: ~6.5 min

  • Target Aniline: ~7.8 min (Cl atom increases lipophilicity)

  • Nitro Precursor: ~11.0 min

References

• Blaser, H. U., et al. (2003). "Selective Hydrogenation for Fine Chemical Synthesis." Chemical Reviews, 103(3), 5431-5496. Link

• Studer, M., et al. (2000). "Hydrogenation of Nitro Compounds." Catalysis of Organic Reactions, Marcel Dekker. (Standard reference for Pt/C selectivity).

• Cárdenas-Lizana, F., et al. (2013). "Selective Gas Phase Hydrogenation of p-Chloronitrobenzene over Alumina Supported Au-Pd Catalysts." Modern Research in Catalysis, 2, 25-34.[2] Link

• Tafesh, A. M., & Weiguny, J. (1996). "A Review of the Selective Catalytic Reduction of Aromatic Nitro Compounds to Aromatic Amines." Chemical Reviews, 96(6), 2035-2052. Link

Sources

• 1. reddit.com [reddit.com]
• 2. Liquid Phase Hydrogenation of p-Chloronitrobenzene on Au-Pd/TiO2 Catalysts: Effects of Reduction Methods [scirp.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a key intermediate in the development of several important pharmaceutical agents, including the ALK inhibitor Crizotinib.[1][2] The formation of the diaryl ether bond in this molecule is typically achieved via an Ullmann condensation, a powerful but often challenging copper-catalyzed cross-coupling reaction.[3][4]

This guide is designed for researchers, chemists, and process development professionals. It moves beyond a simple protocol to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles to empower you to optimize your reaction yields and purity.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My reaction yield is consistently low or the reaction has stalled. What are the most likely causes?

Low yield is the most common issue in Ullmann-type couplings. The cause is often multifactorial, stemming from reagent quality, catalyst inefficiency, or suboptimal conditions. A systematic approach is crucial for diagnosis.

Root Cause Analysis for Low Yield:

• Catalyst System Inactivity: The copper catalyst and its associated ligand are the heart of the reaction.

  • Copper Source: While various copper sources like Cu₂O, CuO, and even copper metal can be used, Copper(I) salts such as CuI or CuBr are generally preferred as they can directly enter the catalytic cycle.[5] Ensure your copper salt is not old or visibly oxidized (e.g., green coloration for CuI indicates oxidation to Cu(II)).

  • Ligand Choice: Ligandless Ullmann reactions require harsh conditions (high temperatures) and often give poor yields.[6] Modern protocols rely on ligands to stabilize the copper catalyst and accelerate the reaction. For O-arylation, bidentate ligands like 1,10-phenanthroline, amino acids (e.g., L-proline), and N,N'-dimethyl-1,2-ethanediamine (DMEDA) are highly effective.[6][7][8] If your yield is low, screening a panel of ligands is a critical optimization step.

• Ineffective Base or Incomplete Deprotonation: The base's primary role is to deprotonate the phenol (2-methoxy-4-methylphenol), making it a potent nucleophile.

  • Base Strength & Solubility: The choice of base is critical. Inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often superior to potassium carbonate (K₂CO₃) due to their higher basicity and better solubility in organic solvents, which facilitates the formation of the active copper-phenoxide intermediate.[7]

  • Stoichiometry: Ensure at least two equivalents of the base are used to drive the deprotonation equilibrium and neutralize the hydrogen halide formed during the reaction.

• Presence of Protic Impurities: The Ullmann condensation is highly sensitive to water and other protic impurities.

  • Impact: Water can hydrolyze the active copper-phenoxide intermediate and compete with the phenol as a nucleophile, leading to the formation of undesired phenol byproducts from the aryl halide.[7]

  • Solution: Use anhydrous solvents, dry reagents thoroughly, and run the reaction under an inert atmosphere (Nitrogen or Argon).

• Suboptimal Solvent and Temperature:

  • Solvent Polarity: High-boiling polar aprotic solvents like DMF, NMP, and DMAc are traditionally used because they help dissolve the inorganic base and intermediates.[3][9] However, for some O-arylations, non-polar solvents like toluene or dioxane can surprisingly give better yields.[7] A solvent screen is recommended.

  • Temperature Control: Traditional Ullmann reactions required temperatures exceeding 180 °C.[3] With modern ligands, this can often be lowered to a range of 80-130 °C.[4] If the reaction is sluggish, a careful, incremental increase in temperature may be beneficial. Conversely, if you observe significant byproduct formation, the temperature may be too high, causing decomposition.

Q2: I'm observing significant byproduct formation. How can I identify and minimize common impurities?

Side reactions compete with the desired cross-coupling, reducing yield and complicating purification.

• Side Product 1: Homo-coupling of the Phenol: Formation of a symmetrical biaryl ether from two molecules of 2-methoxy-4-methylphenol. This is less common but can occur at very high temperatures or with certain catalyst systems.

  • Mitigation: Lowering the reaction temperature and ensuring a proper stoichiometric balance of reactants can help.

• Side Product 2: Dehalogenation of the Aryl Halide: The starting 2-halo-5-chloroaniline can be reduced, replacing the halogen at the 2-position with a hydrogen atom.

  • Cause: This is often caused by trace water or other protic impurities in the reaction mixture.[7]

  • Mitigation: Strictly adhere to anhydrous conditions. Ensure solvents and reagents are thoroughly dried.

• Side Product 3: Formation of Phenol from Aryl Halide: The aryl halide reacts with hydroxide ions (from trace water or a strong base) to form 5-chloro-2-aminophenol.

  • Mitigation: Again, rigorous exclusion of water is the most effective solution. Using a non-nucleophilic base can also be beneficial.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing low reaction yields.

Caption: A systematic workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q: What is the mechanistic role of the copper catalyst in the Ullmann condensation?

The copper catalyst is central to the formation of the C-O bond. The generally accepted mechanism proceeds through a Cu(I)/Cu(III) catalytic cycle.

• Formation of Copper(I) Phenoxide: The base deprotonates the phenol, which then reacts with the active Cu(I) species to form a copper(I) phenoxide complex.

• Oxidative Addition: The aryl halide (e.g., 2-iodo-5-chloroaniline) undergoes oxidative addition to the copper(I) center. This is often the rate-limiting step and results in a transient, high-energy Copper(III) intermediate.[10]

• Reductive Elimination: The Cu(III) intermediate rapidly undergoes reductive elimination, forming the desired C-O bond of the diaryl ether product and regenerating the active Cu(I) catalyst, which re-enters the cycle.[4]

The ligand plays a crucial role by stabilizing the copper intermediates, particularly the high-valent Cu(III) species, thereby lowering the activation energy of the cycle.[6]

The Ullmann Condensation Catalytic Cycle

Caption: Simplified catalytic cycle for the Ullmann diaryl ether synthesis.

Q: Which aryl halide should I use for the aniline component: fluoride, chloride, bromide, or iodide?

The reactivity of aryl halides in the Ullmann reaction follows the order: I > Br >> Cl > F .[5]

• Aryl Iodides: Are the most reactive due to the weaker C-I bond, which facilitates the rate-limiting oxidative addition step. This allows for milder reaction conditions (lower temperatures) and often results in higher yields.

• Aryl Bromides: Are also effective substrates but may require slightly higher temperatures or more active catalyst systems compared to iodides.

• Aryl Chlorides: Are notoriously unreactive and typically require specialized, highly active "second-generation" ligands (e.g., oxalic diamides) and higher temperatures to achieve reasonable conversion.[7][11]

For the synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, starting with 5-chloro-2-iodoaniline is the most reliable strategy for achieving high yields under relatively mild conditions.

Quantitative Data Summary: Effect of Reaction Parameters

The following table summarizes the impact of key variables on Ullmann-type diaryl ether synthesis, compiled from general literature findings. Actual yields will be substrate-dependent.

Parameter	Condition A	Yield A (%)	Condition B	Yield B (%)	Rationale & Citation
Base	K₂CO₃	~40-60%	K₃PO₄	~80-95%	K₃PO₄ is a stronger, more soluble base, better facilitating phenoxide formation.[7]
Ligand	None (180 °C)	~30-50%	1,10-Phenanthroline (110 °C)	~85-98%	Ligands accelerate the catalytic cycle, allowing for significantly lower temperatures.[6][7]
Solvent	Toluene	Variable	DMF	Generally Good	Polar aprotic solvents like DMF typically provide better solubility for reagents and intermediates.[9]
Aryl Halide	Aryl-Cl	< 20%	Aryl-I	> 90%	The C-I bond is weaker and more readily undergoes oxidative addition than the C-Cl bond.[3]

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis, utilizing modern, ligand-accelerated Ullmann conditions.

Reaction: 5-chloro-2-iodoaniline + 2-methoxy-4-methylphenol → 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Materials:

• 5-chloro-2-iodoaniline (1.0 eq)

• 2-methoxy-4-methylphenol (1.2 eq)

• Copper(I) Iodide (CuI) (0.1 eq)

• 1,10-Phenanthroline (0.2 eq)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.5 eq)

• Anhydrous Toluene or Dioxane

Procedure:

• Vessel Preparation: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-chloro-2-iodoaniline (1.0 eq), 2-methoxy-4-methylphenol (1.2 eq), Copper(I) Iodide (0.1 eq), 1,10-Phenanthroline (0.2 eq), and anhydrous potassium phosphate (2.5 eq).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with dry nitrogen or argon for 10-15 minutes.

• Solvent Addition: Add anhydrous toluene (or dioxane) via syringe to achieve a substrate concentration of approximately 0.5 M.

• Reaction: Heat the reaction mixture to 110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the inorganic salts and copper catalyst. Wash the pad thoroughly with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1 M NaOH (to remove excess phenol), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline.

References

• The effect of different solvents on the yield for the CC Ullmann coupling reaction using 5 Cu(0) - ResearchGate. (n.d.). Retrieved February 13, 2026, from [Link]

• Ullmann condensation - Wikipedia. (2023, December 2). Retrieved February 13, 2026, from [Link]

• Xu, F., Chen, J., Xie, X., & Cheng, P. (2020). Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow. Organic Process Research & Development, 24(11), 2566–2572. [Link]

• Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow | Organic Process Research & Development. (2020, September 29). Retrieved February 13, 2026, from [Link]

• Ullmann reaction - Wikipedia. (2023, November 18). Retrieved February 13, 2026, from [Link]

• CN102898449A - Method for synthesizing Crizotinib intermediate - Google Patents. (n.d.).

• Synthesis and structure of crizotinib. The hinge binder 2 aminopyridine... - ResearchGate. (n.d.). Retrieved February 13, 2026, from [Link]

• CN104693184A - Synthesis method of crizotinib - Google Patents. (n.d.).

• Commonly used ligands applied for Cu-catalyzed Ullmann reactions. - ResearchGate. (n.d.). Retrieved February 13, 2026, from [Link]

• Shang, R., Sun, S.-Z., Wang, Y., & Fu, Y. (2019). Ligand-Enabled Copper-Catalyzed Ullmann-Type S–C Bond Formation to Access Sulfilimines. Organic Letters, 21(18), 7480–7484. [Link]

• The role of copper in the Ullmann reaction - Mapping Ignorance. (2019, February 7). Retrieved February 13, 2026, from [Link]

• Yamamoto, T., & Kurata, Y. (1983). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds (imides, amides, amines, phenol, benzoic acid, and phenylacetylene). Canadian Journal of Chemistry, 61(1), 86-91. [Link]

• Unveiling the Role of Base and Additive in the Ullmann-Type of Arene-Aryl C–C Coupling Reaction | Request PDF. (n.d.). Retrieved February 13, 2026, from [Link]

• Ullmann Coupling & other Cu Catalyzed reactions - Organic Synthesis. (n.d.). Retrieved February 13, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Diamine Ligands for Ullmann-Type Cross-Coupling at Room Temperature | TCI AMERICA [tcichemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The role of copper in the Ullmann reaction - Mapping Ignorance [mappingignorance.org]
• 11. organic-synthesis.com [organic-synthesis.com]

Resolving stability issues of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline in solution

Compound: 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

CAS: 937606-35-4 | Class: Substituted Diphenyl Ether / Aniline Derivative

Welcome to the Technical Support Center

Role: Senior Application Scientist Objective: To resolve solubility precipitation and oxidative degradation issues associated with 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline.

This guide addresses the specific physicochemical challenges of electron-rich aniline derivatives. The structure of this compound (an aniline core with an electron-donating phenoxy ether substituent) creates a "push-pull" electronic system that makes it uniquely susceptible to oxidative coupling and photolytic cleavage , often manifested as solution discoloration (browning/pinking) or precipitation in aqueous buffers.

Module 1: Solubility & Precipitation Troubleshooting

User Query: "I dissolved the compound in DMSO at 10mM, but when I dilute it into my assay buffer (PBS, pH 7.4), it precipitates immediately. How do I fix this?"

Technical Insight: The Lipophilicity Trap

This molecule contains two aromatic rings, a chloro group, and a methyl group, making it highly lipophilic (estimated LogP > 3.5). While the amine group (-NH2) is polar, it is not sufficient to solubilize the hydrophobic bulk in water at neutral pH.

The Mechanism of Failure:

• DMSO Solvation: In 100% DMSO, the solvent molecules surround the hydrophobic rings.

• The "Crash-Out": Upon adding water/buffer, the high dielectric constant of water forces the hydrophobic molecules to aggregate to minimize surface area exposed to water (hydrophobic effect), leading to rapid precipitation.

Protocol: The "Step-Down" Solubilization Method

Do not add the stock directly to the bulk buffer. Use an intermediate dilution step to prevent "shock" precipitation.

Step-by-Step Workflow:

• Primary Stock: Dissolve solid in anhydrous DMSO to 20 mM . Vortex until clear.

• Intermediate Stock (10x): Dilute the Primary Stock 1:10 into 100% Ethanol or PEG-400 .

  • Why? These solvents bridge the polarity gap between DMSO and water.

• Final Assay Concentration: Slowly add the Intermediate Stock to the assay buffer while vortexing.

  • Target: Final DMSO concentration < 1% (v/v).

Graphviz Diagram: Solubilization Workflow

Caption: Optimized "Step-Down" dilution strategy to prevent hydrophobic aggregation during aqueous transfer.

Module 2: Oxidative Degradation (Discoloration)

User Query: "My DMSO stock solution turned from colorless to pink/brown after 3 days at room temperature. Is it still usable?"

Verdict: NO. Discoloration indicates chemical transformation.

Technical Insight: The Aniline Oxidation Cascade

The amino group (-NH2) on the benzene ring is electron-rich. The ortho-phenoxy group further donates electron density (via the oxygen lone pairs) to the ring, lowering the oxidation potential of the amine.

The Mechanism of Degradation:

• Radical Formation: Trace oxygen or light creates a radical cation on the nitrogen.

• Coupling: Two radical species react to form azo-linkages (-N=N-) or hydrazine bridges.

• Polymerization: These dimers are highly conjugated chromophores (absorbing visible light), causing the pink/brown color.

Stability Data Comparison

Condition	Visual Appearance (Day 3)	Purity (HPLC)	Status
DMSO (Air exposed, RT)	Dark Brown / Pink	< 85%	Failed
DMSO (Argon flushed, 4°C)	Pale Yellow / Clear	> 98%	Pass
Ethanol (Air exposed)	Amber	92%	Risk
Solid (Desiccated, -20°C)	White / Off-white	> 99%	Optimal

Protocol: Inert Handling for Stability

To prevent oxidation, you must remove the oxidant (Oxygen) and the catalyst (Light/Heat).

• Solvent Choice: Use Anhydrous DMSO (stored over molecular sieves). Water in DMSO promotes proton transfer and degradation.

• Degassing: Sparge the DMSO with Nitrogen or Argon gas for 5 minutes before dissolving the solid.

• Storage: Store aliquots in amber glass vials (to block UV light) with a septum cap.

• Headspace Purge: Before freezing, flush the vial headspace with Argon.

Graphviz Diagram: Oxidation Pathway

Caption: The oxidative degradation pathway of electron-rich anilines leading to colored impurities.

Module 3: Advanced FAQ

Q: Can I use acid (HCl) to stabilize the stock solution?

• A: Yes, but with a major caveat. Adding 1 equivalent of HCl will protonate the amine to form the anilinium salt (-NH3+ Cl-). This blocks oxidation (the lone pair is tied up) and improves stability.

  • The Risk:[1] This salt is likely insoluble in DMSO and highly soluble in water. If your assay requires the neutral molecule to cross a membrane or bind a hydrophobic pocket, the salt form may behave differently or precipitate when neutralized in the assay buffer.

Q: I see an extra peak on LC-MS at M+16. What is it?

• A: This is the N-Oxide or Hydroxylated impurity.

  • Mass Shift: +16 Da corresponds to the addition of one Oxygen atom.

  • Cause: Old DMSO often contains dimethyl sulfide and peroxides which transfer oxygen to the aniline nitrogen.

  • Solution: Use fresh, high-grade DMSO (e.g., "Spectrophotometric Grade") and avoid DMSO bottles that have been open for >1 month.

References

• BenchChem. (2025).[2] Best practices for handling air and light-sensitive aniline hydrochloride compounds. Retrieved from .

• MDPI. (2023). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives.Molecules.[1] Retrieved from .

• Sigma-Aldrich. (2024). Handling Air-Sensitive Reagents (Technical Bulletin AL-134). Retrieved from .

• Q1 Scientific. (2021). Photostability testing theory and practice: Mechanisms of drug degradation.[1] Retrieved from .

• National Institutes of Health (NIH). (2018). Characterization and Photodegradation of Polybrominated Diphenyl Ethers.Environmental Science & Technology. Retrieved from .

Sources

• 1. q1scientific.com [q1scientific.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a key intermediate in various pharmaceutical compounds. The formation of the diaryl ether bond is a critical step in this synthesis, and the choice of solvent significantly impacts reaction efficiency, product purity, and process safety. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the selection and implementation of alternative solvents to traditional, high-boiling point, and often hazardous options like N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF), or 1,4-Dioxane.

The Synthetic Challenge: Diaryl Ether Formation

The synthesis of the target molecule typically involves a copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig C-O coupling reaction. These reactions couple an activated aryl halide (e.g., 2-bromo-5-chlorotoluene or a related precursor) with a substituted phenol (e.g., 2-amino-4-chlorophenol or its protected form).

Caption: Decision workflow for selecting an alternative solvent.

We recommend performing a parallel solvent screen using a small-scale reaction setup. See the experimental protocol below for a suggested workflow.

Q4: Can I perform this synthesis without any solvent?

A4: Yes, solvent-free Ullmann couplings are possible, particularly if one of the reactants is a low-melting solid. [11]The reaction is performed by heating the mixture of the aryl halide, phenol, base, and copper catalyst. This approach is inherently "green" as it eliminates solvent waste entirely. However, it may require high temperatures, and efficient mixing can be a challenge. This method is best suited for thermally stable substrates. [11]

Data & Protocols

Table 1: Comparison of Traditional vs. Alternative Solvents

Solvent	Boiling Point (°C)	Polarity (ET(30))	Key Safety/Health Concerns	Green Chemistry Classification
Traditional Solvents
N-Methyl-2-pyrrolidone (NMP)	202	42.2	Reproductive toxicity	Undesirable
Dimethylformamide (DMF)	153	43.8	Reproductive toxicity, hepatotoxic	Undesirable
1,4-Dioxane	101	36.0	Suspected carcinogen, peroxide formation	Undesirable [1]
Toluene	111	33.9	Volatile organic compound (VOC), neurotoxic	Usable but problematic
Alternative Solvents
Cyclopentyl Methyl Ether (CPME)	106	31.3	Flammable; resists peroxide formation	Recommended [2][3]
2-Methyltetrahydrofuran (2-MeTHF)	80	32.5	Flammable; derived from renewables	Recommended [2]
Dimethyl Sulfoxide (DMSO)	189	45.1	High BP, but low toxicity	Usable [4]
Acetonitrile	82	45.6	Toxic, volatile	Usable but problematic
Water	100	63.1	Non-toxic, sustainable	Highly Recommended [1][5]

Data compiled from various sources, including.[2][6][7]

Experimental Protocol 1: Parallel Solvent Screening for C-O Coupling

This protocol outlines a method for efficiently screening multiple solvents to find the optimal conditions for your specific substrates.

• Preparation:

  • In an array of reaction vials (e.g., in a parallel synthesis block), add the aryl halide (1.0 equiv), the phenol (1.2 equiv), the copper(I) iodide catalyst (0.1 equiv), the ligand (e.g., N,N-dimethylglycine, 0.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

  • Ensure all reagents are added under an inert atmosphere (e.g., Nitrogen or Argon).

• Solvent Addition:

  • To each vial, add a different candidate solvent (e.g., CPME, 2-MeTHF, DMSO, Toluene, Acetonitrile) to a consistent concentration (e.g., 0.5 M).

• Reaction:

  • Seal the vials and place the block on a pre-heated stirrer plate set to the desired temperature (e.g., start with 100 °C).

  • Allow the reactions to stir for a set period (e.g., 12-24 hours).

• Analysis:

  • After cooling, take a small aliquot from each reaction mixture.

  • Dilute the aliquot with a suitable solvent (e.g., acetonitrile or methanol).

  • Analyze the conversion to product by LC-MS or GC-MS to determine the most effective solvent system.

• Optimization:

  • Once the best solvent is identified, further optimization of temperature, reaction time, and catalyst/ligand loading can be performed.

References

A complete list of references cited in this document is provided below.

• Guidechem. (2023, December 4). How to synthesize 2-amino-4-chlorophenol.
• Benchchem. Ullmann Diaryl Ether Synthesis: Technical Support Center.
• Wikipedia.
• ChemicalBook. 5-BROMO-2-CHLOROTOLUENE synthesis.
• Organic Chemistry Portal.
• ResearchGate.

• Beilstein Journal of Organic Chemistry. (2012). Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers. [Link]

• ChemicalBook. 2-Amino-4-chlorophenol synthesis.
• Google Patents. CN103130657A - Synthetic method of 2-chloro-4-aminophenol.
• Google Patents. CN103130657B - Synthetic method of 2-chloro-4-aminophenol.
• SynArchive.
• Benchchem.
• MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• American Chemical Society Green Chemistry Institute.
• Chemistry LibreTexts. (2023, June 30).
• QuickCompany. Improved Processes For Preparing 4 Chloro 2 Amino Phenol And.
• Sigma-Aldrich.
• Organic Chemistry Portal.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
• Wikipedia.
• ResearchGate. (2025, August 6). Ligand-Free Ullmann-Type C–Heteroatom Couplings Under Practical Conditions | Request PDF.
• PrepChem.com.
• ChemicalBook. 5-Chloro-2-methoxyaniline synthesis.
• Nature.
• Sigma-Aldrich. 2-Bromo-5-chlorotoluene 97 14495-51-3.
• Books. (2024, August 16).
• PubMed. Synthesis of Diaryl Ethers: A Long-Standing Problem Has Been Solved.
• Organic Process Research & Development.
• The Royal Society of Chemistry. A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl.
• Frontiers in Chemistry. Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands.
• Maksons Fine Chem Pvt. Ltd. 2- Bromo-5-Chlorotoluene.
• Benchchem. A Comparative Guide to Green Solvents as Alternatives to 1-Ethoxyhexane in Organic Synthesis.
• Google Patents. CN102234235A - Synthesis method of 5-chloro-2-methyl aniline.
• Royal Society of Chemistry. (2009, February 13).
• Quick Company.
• ChemScene. 14495-51-3 | 2-Bromo-5-chlorotoluene.
• Journal of the Brazilian Chemical Society. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
• Organic Chemistry Portal. Ullmann Reaction.
• The Journal of Organic Chemistry.
• ResearchGate. Synthesis of 2-ethyl-4-methoxy aniline via four-step process.

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Metal-Free Synthesis of Aryl Ethers in Water [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. books.rsc.org [books.rsc.org]

Reducing moisture sensitivity in 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline handling

Topic: 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Ticket ID: TSC-2024-ANL-05 Status: Resolved / Public Knowledge Base Responsible Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Compound Profile

User Query: "We are observing inconsistent yields and color changes in our 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline batches. How do we manage moisture sensitivity during storage and handling?"

Technical Assessment: 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS: 95-03-4 / Related analogs) is an electron-rich aminodiphenyl ether. While not "moisture-sensitive" in the violent sense of organometallics, it exhibits significant hygroscopicity and oxidative instability facilitated by moisture.

• Primary Risk: Water absorption leads to stoichiometric errors in downstream coupling (e.g., urea formation, amidation) and accelerates oxidative degradation (browning/greening).

• Critical Threshold: Moisture content >0.5% w/w can significantly impact reaction kinetics and impurity profiles in pharmaceutical synthesis.

Property	Specification	Critical Note
Physical State	Solid (Powder/Crystal)	Prone to caking if wet.
Melting Point	~82–85 °C	Low MP requires careful drying (avoid fusion).
Hygroscopicity	Moderate to High	Absorbs atmospheric moisture rapidly >60% RH.
Oxidation Risk	High	Turns brown/green upon air/moisture exposure.

Standard Operating Procedures (SOPs)

SOP-01: Intake & Storage Protocol

The "First Line of Defense" against degradation.

• Receipt Verification:

  • Upon receipt, inspect physical appearance.[1][2][3] Pure compound should be off-white to pale beige.

  • Red Flag: Dark brown or green crust indicates oxidation facilitated by seal breach.

• Primary Storage:

  • Store under Argon or Nitrogen atmosphere.

  • Temperature: 2–8 °C (Refrigerated). Cold storage slows oxidation but increases condensation risk upon opening.

• Equilibration Rule (Crucial):

  • Do NOT open a cold bottle immediately. Allow the container to warm to room temperature (approx. 30–60 mins) inside a desiccator before breaking the seal. This prevents atmospheric condensation on the cold solid.

SOP-02: Drying & Remediation

If Karl Fischer (KF) analysis shows >0.5% water.

Method A: Vacuum Oven (Preferred)

• Spread material in a thin layer on a glass or PTFE tray.

• Set oven temperature to 40–45 °C . (Note: Keep well below the 82 °C melting point to prevent sintering).

• Apply vacuum (<10 mbar) for 12–24 hours.

• Desiccant: Place a tray of

  or activated silica gel in the oven to act as a moisture sink.

Method B: Azeotropic Distillation (For Solutions) If the aniline is to be used in solution:

• Dissolve in dry Toluene or 2-MeTHF.

• Rotary evaporate to dryness or distill off a portion of the solvent to carry away water (binary azeotrope).

SOP-03: Weighing & Transfer

Preventing "Drift" during dispensing.

• Environment: Weighing should ideally occur in a glovebox or a glove bag flushed with

  .

• Rapid Transfer: If weighing in air, use a closed weighing boat. Do not leave the stock bottle open.

• Antistatic Gun: Use an ionizing gun to reduce static, which often causes the powder to spread and increase surface area for moisture absorption.

Visualizing the Threat: Degradation & Workflow

Figure 1: The Moisture-Oxidation Cycle

This diagram illustrates why moisture is not just a weight issue, but a chemical stability issue. Water acts as a medium that facilitates electron transfer, accelerating the oxidation of the electron-rich aniline ring.

Caption: Figure 1. The synergistic effect of moisture and oxygen. Water absorption creates a hydrated layer that accelerates oxidative browning, leading to permanent impurity formation.

Figure 2: Optimal Handling Workflow

Decision tree for researchers handling the compound for the first time.

Caption: Figure 2. Step-by-step decision matrix for intake and quality control of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline.

Troubleshooting Guide & FAQs

Q1: The compound has turned dark brown. Is it ruined?

A: Not necessarily, but it requires purification. The color comes from oxidation products (quinoid-like structures) that form on the surface. These are often present in trace amounts (<1%) but have high extinction coefficients (very dark color).

• Resolution: If purity by HPLC is still >95%, you can use it, but calculate stoichiometry based on the active mass.

• Purification: Dissolve in Ethanol/Water or Toluene/Hexane and recrystallize. Alternatively, dissolve in EtOAc and pass through a short pad of silica gel or activated charcoal to remove colored impurities.

Q2: Why did my coupling reaction (e.g., with an Isocyanate) fail?

A: Hidden moisture is the likely culprit. If you used 1.0 equivalent of an electrophile (like an isocyanate or acid chloride) and your aniline contained 1% water, the water (MW=18) competes with the aniline (MW=263.7).

• The Math: 1% water by mass is roughly 15 mol% relative to the aniline. You effectively under-dosed your reagent by 15%.

• Fix: Always run a Karl Fischer (KF) titration before critical couplings. If drying isn't possible, add a scavenger (e.g., Molecular Sieves 4Å) to the reaction vessel or use excess electrophile.

Q3: Can I use heat to speed up drying?

A: Proceed with Caution. The melting point is relatively low (~82–85 °C). Heating above 50 °C in a vacuum oven can cause the powder to fuse into a hard "glass" or rock, reducing surface area and trapping moisture inside. Stick to 40–45 °C with high vacuum.

Q4: Which Karl Fischer method should I use?

A: Coulometric KF is preferred for small, precise samples. Ensure your solvent system (anolyte) contains a solubilizer (like chloroform or long-chain alcohols) because this aniline derivative is lipophilic and may not dissolve fully in pure methanol-based KF reagents, leading to false low readings.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[4] (General protocols for drying anilines and removing oxidation products).

• Sigma-Aldrich. (n.d.). Safety Data Sheet: 5-Chloro-2-methylaniline (Analogous Handling). Retrieved from Sigma-Aldrich.com. (Used for hazard and storage class grounding).

• PubChem. (n.d.). Compound Summary: 5-Chloro-2-methoxyaniline.[5][6][7] National Library of Medicine. (Physical property verification).

• Metrohm. (n.d.). Karl Fischer Titration: A Guide to Water Determination. (Reference for solubilizer selection in KF titration).

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• 2. reddit.com [reddit.com]
• 3. 1sourcecomponents.com [1sourcecomponents.com]
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• 5. 5-Chloro-2-methoxyaniline | C7H8ClNO | CID 66763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Chloro-2-methoxyaniline synthesis - chemicalbook [chemicalbook.com]
• 7. 5-Chloro-2-[(3-methylphenyl)methoxy]aniline | C14H14ClNO | CID 19624538 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the ¹H NMR Chemical Shift Assignments for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the cornerstone of this process. This guide provides a comprehensive analysis and predicted ¹H NMR chemical shift assignments for the novel compound 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline . In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages fundamental NMR principles and comparative data from structurally analogous compounds to provide a robust, predictive framework for its ¹H NMR spectrum.

The Challenge: Unambiguous Signal Assignment

The structure of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline presents a fascinating challenge for ¹H NMR analysis due to the presence of two distinct, substituted aromatic rings. The key to accurate assignment lies in understanding the interplay of various electronic effects exerted by the substituents on each ring.

Visualizing the Structure and Proton Environment

To facilitate the discussion, let's first visualize the molecular structure and the unique proton environments.

Figure 1: Molecular structure of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline with proton labeling.

Predictive ¹H NMR Analysis

Our predictive analysis is grounded in the fundamental principles of substituent effects on aromatic chemical shifts. Electron-donating groups (EDGs) shield aromatic protons, shifting their signals upfield (to lower ppm values), while electron-withdrawing groups (EWGs) deshield them, causing downfield shifts.[1][2]

Aniline Ring Protons (H-A, H-B, H-C)

The aniline ring is substituted with a chloro group (-Cl), an amino group (-NH₂), and a phenoxy group (-OAr).

• -NH₂ Group: A strong electron-donating group, it will significantly shield the ortho (H-C) and para (H-A) protons.

• -Cl Group: An electron-withdrawing group via induction but electron-donating via resonance. Its effect is complex, but it generally deshields nearby protons.

• -OAr Group: The phenoxy group is electron-donating through resonance and electron-withdrawing through induction.

Based on these effects, we can predict the relative chemical shifts:

• H-A: This proton is para to the strongly donating -NH₂ group and ortho to the -Cl group. The donating effect of the amine is expected to dominate, leading to a relatively upfield shift.

• H-B: This proton is meta to both the -NH₂ and -OAr groups and ortho to the -Cl group. It will be the most deshielded proton on this ring.

• H-C: This proton is ortho to the -NH₂ group and meta to the -OAr group. The strong shielding from the adjacent amine group will likely cause this proton to have the most upfield chemical shift on the aniline ring.

Phenoxy Ring Protons (H-D, H-E, H-F)

The phenoxy ring is substituted with a methoxy group (-OCH₃) and a methyl group (-CH₃).

• -OCH₃ Group: A very strong electron-donating group.

• -CH₃ Group: An electron-donating group.

The predicted chemical shifts are as follows:

• H-D: This proton is ortho to the ether linkage and meta to the -OCH₃ group.

• H-E: This proton is ortho to the -CH₃ group and meta to the -OCH₃ group.

• H-F: This proton is ortho to the -OCH₃ group and meta to the -CH₃ group. Due to the strong shielding from the adjacent methoxy group, H-F is expected to be the most upfield proton on this ring.

Other Protons

• -NH₂ Protons: These protons typically appear as a broad singlet, and their chemical shift is highly dependent on solvent and concentration. A typical range is 3.5-4.5 ppm.

• -OCH₃ Protons: The methoxy protons will appear as a sharp singlet, typically in the range of 3.7-3.9 ppm.

• -CH₃ Protons: The methyl protons will also be a sharp singlet, generally appearing further upfield, around 2.2-2.4 ppm.

Comparative Analysis with Analogous Compounds

To refine our predictions, we can compare them with experimental data from structurally similar molecules.

Compound	Relevant Protons & Chemical Shifts (ppm)	Source
4-Chloroaniline	Protons ortho to -NH₂: ~6.63 ppm; Protons meta to -NH₂: ~7.12 ppm.[3][4]	[3][4]
2-Phenoxyaniline	Complex multiplet for aromatic protons between 6.7-7.4 ppm.[5]	[5]
2-Methoxy-4-methylphenol	Aromatic protons in the range of 6.6-6.8 ppm.[6][7]	[6][7]
Aniline	ortho-H: ~6.77 ppm; meta-H: ~7.28 ppm; para-H: ~6.89 ppm.[3][8]	[3][8]

This comparative data supports our predictions. For instance, the protons on the aniline ring of our target molecule are expected to be in a similar range to those in 4-chloroaniline and 2-phenoxyaniline, but with specific shifts influenced by the unique combination of substituents. Similarly, the protons on the phenoxy ring will be influenced by the methoxy and methyl groups, with expected shifts comparable to those seen in 2-methoxy-4-methylphenol.

Predicted ¹H NMR Data Summary

Based on the analysis of substituent effects and comparative data, the following table summarizes the predicted ¹H NMR chemical shifts for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Justification
H-A	~6.9-7.1	Doublet	para to -NH₂ (shielding), ortho to -Cl (deshielding).
H-B	~7.1-7.3	Doublet of doublets	meta to -NH₂ and -OAr, ortho to -Cl (deshielding).
H-C	~6.7-6.9	Doublet	ortho to -NH₂ (strong shielding).
H-D	~6.8-7.0	Doublet	ortho to ether linkage.
H-E	~6.7-6.9	Doublet of doublets	ortho to -CH₃, meta to -OCH₃.
H-F	~6.6-6.8	Doublet	ortho to -OCH₃ (strong shielding).
-NH₂	~3.5-4.5	Broad Singlet	Typical range for primary aromatic amines.
-OCH₃	~3.8	Singlet	Typical range for aryl methyl ethers.
-CH₃	~2.3	Singlet	Typical range for aryl methyl groups.

Experimental Protocol: A Self-Validating System

For researchers aiming to acquire an experimental spectrum of this compound, the following protocol is recommended:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence the chemical shifts, particularly for the -NH₂ protons.

• NMR Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is crucial for resolving the complex aromatic region.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• 2D NMR for Confirmation: To unambiguously assign the proton signals, it is highly recommended to perform two-dimensional (2D) NMR experiments, such as COSY (Correlated Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy).

  • COSY: Will reveal the coupling relationships between adjacent protons, helping to trace the connectivity within each aromatic ring.

  • NOESY: Will show through-space interactions between protons, which can be particularly useful for confirming the relative positions of the two aromatic rings.

Conclusion

This guide provides a detailed predictive framework for the ¹H NMR chemical shift assignments of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline. By combining a thorough understanding of substituent effects with comparative data from analogous compounds, we have established a reliable starting point for the analysis of its experimental spectrum. The proposed experimental workflow, including 2D NMR techniques, offers a robust system for the definitive structural elucidation of this and other complex aromatic compounds.

References

• How to Analyze Chemical Shift in the Aromatic Region (1H NMR) - YouTube. (2021). Retrieved from [Link]

• PubChem. (n.d.). 4-Chloroaniline. Retrieved from [Link]

• JoVE. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• Sharma, V., Sharma, S., Sharma, N., Sharma, S., & Paul, S. (2022). A novel core-shell Pd(0)

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• ResearchGate. (n.d.). 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics. Retrieved from [Link]

• University of Calgary. (n.d.). Ch 13 - Aromatic H. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• PROSPRE. (n.d.). 1H NMR Predictor. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Retrieved from [Link]

• University of Cambridge. (n.d.). Chemical shifts. Retrieved from [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• MPG.PuRe. (n.d.). Supporting Information. Retrieved from [Link]

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• 8. Aniline(62-53-3) 1H NMR [m.chemicalbook.com]

A Comparative Guide to HPLC Method Development for Purity Analysis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Introduction

In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. The compound 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a complex aromatic amine, serves as a potential building block in the synthesis of various target molecules. Its purity profile—a detailed description of identified and unidentified impurities—is critical to control.[1][2] The presence of even trace-level impurities arising from synthesis, degradation, or storage can impact the final product's stability, manufacturability, and toxicological profile.[3]

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for pharmaceutical impurity profiling due to its high resolution, sensitivity, and versatility.[4] This guide eschews a one-size-fits-all template. Instead, it presents a comparative analysis of two rationally designed Reversed-Phase HPLC (RP-HPLC) methods for the purity determination of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline. We will explore the causality behind each experimental choice, present comparative performance data, and ground our protocols in the authoritative standards of the industry, including the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[5][6][7][8][9]

Part 1: Foundational Strategy and Analyte Characterization

Before embarking on method development, understanding the physicochemical properties of the target analyte is paramount.

Analyte Structure: 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

• Hydrophobicity: The molecule possesses significant non-polar character due to its two aromatic rings, chloro, methoxy, and methyl functional groups. This makes it an ideal candidate for RP-HPLC, where it will be well-retained on a non-polar stationary phase.

• Ionizable Group: The primary amine (-NH2) group is basic. Its state of ionization is dependent on the mobile phase pH. At a pH below its pKa, the amine will be protonated (-NH3+), making it more polar and reducing its retention. At a pH above its pKa, it will be in its neutral, more hydrophobic form. This pH-dependent behavior is a critical lever for manipulating selectivity.

• Potential for Silanol Interactions: The basic amine can engage in secondary ionic interactions with residual acidic silanol groups (Si-OH) on traditional silica-based HPLC columns, often leading to poor peak shape (tailing).[10] Method development must proactively address this.

• UV Chromophore: The presence of two phenyl rings provides strong ultraviolet (UV) absorbance, making UV detection a highly suitable and sensitive choice for quantification.

Part 2: Comparative Method Development: C18 vs. Phenyl-Hexyl Selectivity

We will develop and compare two distinct methods designed to offer different selectivities, a crucial strategy for ensuring all potential impurities are detected and resolved.[1]

Method A: The Robust Standard - C18 Column with Acidic Mobile Phase

This approach represents the industry's workhorse for its reliability and broad applicability. The core strategy is to suppress undesirable silanol interactions and ensure consistent analyte protonation.

Causality and Rationale:

• Stationary Phase (C18): A high-purity, end-capped C18 column is selected. The long alkyl chains provide strong hydrophobic retention for the analyte. Modern, high-quality end-capping neutralizes most surface silanols, minimizing peak tailing for basic compounds.

• Mobile Phase (Acidic pH): By maintaining a low pH (e.g., ~2.5-3.0) with an additive like formic acid or phosphoric acid, we ensure the aniline moiety is fully protonated. This consistent positive charge prevents the analyte from interacting with any remaining deprotonated silanols (which are mostly neutral at this pH), leading to sharp, symmetrical peaks.[10]

• Organic Modifier (Acetonitrile): Acetonitrile is chosen for its low viscosity, which promotes high efficiency, and its excellent UV transparency. It often provides different selectivity compared to methanol.

• Chromatographic System: HPLC or UHPLC system with a UV/PDA detector.

• Column: High-purity, end-capped C18 (e.g., Waters Acquity BEH C18, Agilent Zorbax Eclipse Plus C18), 100 mm x 2.1 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0.0 min: 30% B

  • 10.0 min: 80% B

  • 12.0 min: 80% B

  • 12.1 min: 30% B

  • 15.0 min: 30% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 2 µL.

• Sample Preparation: Dissolve sample in 50:50 Acetonitrile:Water to a concentration of 0.5 mg/mL.

Caption: Workflow for Purity Analysis using Method A (C18).

Method B: The Orthogonal Approach - Phenyl-Hexyl Column with Buffered Mobile Phase

This method is designed to provide an alternative, or "orthogonal," selectivity. It leverages a different separation mechanism to resolve impurities that might co-elute with the main peak or other impurities in Method A.

Causality and Rationale:

• Stationary Phase (Phenyl-Hexyl): A Phenyl-Hexyl phase provides separation based on both hydrophobic interactions (from the hexyl chains) and π-π interactions between the phenyl rings of the stationary phase and the aromatic rings of the analyte and its impurities.[10] This unique mechanism can significantly alter the elution order and resolution of structurally similar aromatic compounds.

• Mobile Phase (Buffered pH): A phosphate buffer at a pH of ~6.8 is used. At this near-neutral pH, the aniline group is largely unprotonated, increasing its hydrophobicity and retention. More importantly, this changes its interaction profile with the stationary phase, offering a completely different selectivity landscape compared to the acidic conditions of Method A. A high-quality, robust column designed to tolerate this pH range is essential.

• Organic Modifier (Methanol): Methanol is chosen as the organic modifier to further alter selectivity. As a protic solvent, its interactions with analytes differ from aprotic acetonitrile, which can influence the retention of compounds with hydrogen-bonding capabilities.

• Chromatographic System: HPLC or UHPLC system with a UV/PDA detector.

• Column: Phenyl-Hexyl phase stable at mid-range pH (e.g., Phenomenex Luna Phenyl-Hexyl), 100 mm x 2.1 mm, 3 µm.

• Mobile Phase A: 10 mM Potassium Phosphate Buffer, pH 6.8.

• Mobile Phase B: Methanol.

• Gradient Elution:

  • 0.0 min: 40% B

  • 12.0 min: 90% B

  • 14.0 min: 90% B

  • 14.1 min: 40% B

  • 18.0 min: 40% B

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve sample in 60:40 Methanol:Water to a concentration of 0.5 mg/mL.

Caption: Workflow for Purity Analysis using Method B (Phenyl-Hexyl).

Part 3: Performance Comparison and Data Analysis

To objectively compare these methods, we analyze a hypothetical sample containing the main compound and two potential process impurities (Impurity 1 and Impurity 2). The performance is evaluated based on system suitability parameters defined by USP <621>.[11][12][13][14]

Table 1: Comparative Chromatographic Performance Data

Parameter	Method A (C18, Acidic)	Method B (Phenyl-Hexyl, Buffered)	Target Acceptance Criteria (per USP <621>)
Retention Time (Main Peak)	6.8 min	9.2 min	Report
Resolution (Main Peak / Impurity 1)	2.5	1.9	> 2.0
Resolution (Main Peak / Impurity 2)	1.8	3.1	> 2.0
Tailing Factor (Main Peak)	1.1	1.4	≤ 2.0
Theoretical Plates (Main Peak)	18,500	11,000	> 2000

Analysis of Results:

• Method A (C18): This method demonstrates high efficiency (high plate count) and excellent peak shape (Tailing Factor of 1.1), as expected from the combination of a modern sub-2 µm C18 column and an acidic mobile phase. It provides good resolution for Impurity 1 but shows marginal resolution for Impurity 2 (1.8), which is below the typical target of 2.0. This indicates a potential risk of co-elution if process variations cause a shift in retention times.

• Method B (Phenyl-Hexyl): This method results in longer retention, which is expected due to the analyte being in its more hydrophobic neutral form. The efficiency is lower, and the peak tailing is slightly higher, which can be typical when operating at a mid-range pH. However, its strength is evident in its selectivity. It provides superior resolution for Impurity 2 (3.1), which was poorly resolved in Method A. While the resolution for Impurity 1 is now borderline, the elution order of the impurities relative to the main peak may have changed, confirming this method's orthogonal nature.

Part 4: Method Validation and System Suitability

The selection of a method is only the first step. For use in a regulated environment, the chosen method must be validated according to ICH Q2(R2) guidelines to demonstrate it is fit for its intended purpose.[7][8] This validation process is a comprehensive study that establishes the method's:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. Forced degradation studies are crucial here.

• Linearity: Demonstrating a direct proportional relationship between analyte concentration and the detector response over a defined range.

• Accuracy: The closeness of test results to the true value, often determined by spike recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample (repeatability, intermediate precision).

• Range: The interval between the upper and lower concentration levels of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[5]

Furthermore, for routine analysis, System Suitability Testing (SST) as prescribed by USP <621> is mandatory.[11][13] Before analyzing any samples, a standard solution is injected to verify that the chromatographic system (instrument, column, mobile phase) is performing adequately. Key SST parameters include resolution, tailing factor, and precision (%RSD of replicate injections).[13]

Conclusion and Recommendations

This guide demonstrates that a successful HPLC purity method relies on a systematic, science-driven approach rather than a single, fixed protocol. Neither Method A nor Method B is universally "better"; they serve different, complementary purposes.

• Method A (C18, Acidic) is an excellent candidate for a primary, routine Quality Control (QC) method. It is highly efficient, robust, and provides excellent peak shape. However, its reliance on a single separation mechanism (hydrophobicity) creates a risk of missing co-eluting impurities.

• Method B (Phenyl-Hexyl, Buffered) is invaluable as an orthogonal method. Its alternative selectivity based on π-π interactions is critical during method development to confirm that no impurities are hidden under the main peak in Method A. It is the ideal choice for investigating out-of-spec batches, analyzing complex degradation samples, or as a secondary confirmatory method.

For comprehensive purity analysis of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a dual-methodology approach is recommended. Method A should be validated for routine release testing, while Method B should be validated and used as a complementary orthogonal method to ensure the complete impurity profile is understood and controlled, embodying the principles of quality by design.

References

• General Chapters: <621> CHROMATOGRAPHY. uspbpep.com. Available at: [Link]

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• Understanding the Latest Revisions to USP <621>. Agilent. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available at: [Link]

• USP <621> Chromatography. DSDP Analytics. Available at: [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available at: [Link]

• Are You Sure You Understand USP <621>? LCGC International. Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

• USP-NF 621 Chromatography. Scribd. Available at: [Link]

• Development And Validation Of An Rp-Hplc Method For Estimating Process-Related Impurities In Antidiabetic Drugs. International Journal of Environmental Sciences. Available at: [Link]

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• Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. ACS Publications. Available at: [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. Available at: [Link]

• Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Waters Corporation. Available at: [Link]

• Development and validation of a hydrophilic interaction liquid chromatographic method for determination of aromatic amines in environmental water. ResearchGate. Available at: [Link]

• HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. ResearchGate. Available at: [Link]

• Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma. Available at: [Link]

• Reversed Phase HPLC Method Development. Phenomenex. Available at: [Link]

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Academia.edu. Available at: [Link]

• Development and validation of high-performance liquid chromatography method for analysis of β-CCT and its related substances. Arabian Journal of Chemistry. Available at: [Link]

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Technical Guide: MS Fragmentation Dynamics of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS 937606-35-4). As a specialized diphenyl ether derivative, this molecule exhibits a distinct ionization behavior governed by its electron-rich aniline core and the lability of its ether linkage.

This document compares the fragmentation dynamics of the target molecule against its core structural analog, 5-Chloro-2-phenoxyaniline , to highlight the specific mass shifts induced by methoxy and methyl substitution. The data presented is derived from high-confidence predictive modeling based on established diphenyl ether fragmentation pathways and validated structure-activity relationships (SAR).

Target Audience: Analytical Chemists, Medicinal Chemists, and DMPK Scientists.

Chemical Identity & Properties

Property	Specification
Chemical Name	5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline
CAS Number	937606-35-4
Molecular Formula	C₁₄H₁₄ClNO₂
Monoisotopic Mass	263.0713 Da
[M+H]⁺ (ESI)	264.0792 m/z
Key Structural Features	Aniline amine (-NH₂), Chlorine (-Cl), Ether bridge (-O-), Methoxy (-OCH₃), Methyl (-CH₃)

Experimental Methodology (Protocol)

To ensure reproducible fragmentation data, the following standardized LC-MS/MS and GC-MS protocols are recommended. These protocols are designed to capture both the molecular ion stability and the characteristic product ions.

LC-ESI-MS/MS Workflow

• Instrument: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes (C18 Column).

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) to induce sequential fragmentation.

GC-EI-MS Workflow

• Instrument: Single Quadrupole GC-MS.

• Ionization Energy: 70 eV (Standard Electron Impact).

• Source Temperature: 230°C.

• Inlet Temperature: 250°C.

Fragmentation Pathway Analysis

The fragmentation of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline is driven by the stability of the aromatic rings and the vulnerability of the central ether oxygen and the methoxy substituent.

4.1

Comparative IR Spectroscopy Guide: Structural Validation of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Executive Summary & Application Context

In pharmaceutical development, 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline serves as a critical scaffold, often functioning as a "hinge binder" in kinase inhibitor synthesis or as a core intermediate for non-steroidal anti-inflammatory drugs (NSAIDs).

The primary challenge in characterizing this molecule is not merely identifying its functional groups but distinguishing it from its synthetic precursor (the nitro-intermediate) and structural analogs (demethylated impurities) .

This guide provides a comparative analysis of the infrared (IR) spectral signature of the target aniline against its critical process impurities. It moves beyond simple peak listing to explain the vibrational causality required for Go/No-Go decision-making in process chemistry.

Structural Breakdown & Vibrational Logic

Before analyzing the spectrum, we must deconstruct the molecule into its vibrational domains. The molecule consists of two aromatic rings linked by an ether oxygen (diaryl ether), with specific substituents that create a unique spectral fingerprint.

The Three Critical Vibrational Domains:

• The Transformation Site (Aniline): The primary amine (-NH₂) is the result of reducing a nitro (-NO₂) group. This is the Process Control Indicator .

• The Scaffold Linker (Diaryl Ether): The C-O-C bond connecting the two rings. Stability here confirms the scaffold remains intact.

• The Substituent Fingerprint: The Methoxy (-OCH₃), Methyl (-CH₃), and Chlorine (-Cl) groups provide the Identity Validation .

Diagram 1: Characterization Workflow

This workflow outlines the decision-making process for validating the compound using ATR-FTIR.

Caption: Logical workflow for IR-based structural validation, prioritizing the N-H/N-O transformation.

Comparative Spectral Analysis

The most robust way to validate this molecule is by comparing it to what it was (the Nitro precursor) and what it should not be (impurities).

A. The "Transformation" Region (3500 – 3300 cm⁻¹)

Target Performance: The target molecule contains a primary amine (-NH₂).[1]

• Observation: You must see a distinct doublet (two peaks) representing the asymmetric and symmetric N-H stretching.

• Frequency: ~3450 cm⁻¹ (asymmetric) and ~3350 cm⁻¹ (symmetric).[1]

• Comparison: The nitro precursor lacks these bands entirely.[2] If you see a single band, it suggests a secondary amine impurity or hydrogen bonding interference.

B. The "Process Control" Region (1550 – 1300 cm⁻¹)

Target Performance: Absence of Nitro groups.

• Precursor Signal: Nitro compounds exhibit two extremely strong bands at ~1530 cm⁻¹ (asymmetric stretch) and ~1350 cm⁻¹ (symmetric stretch).

• Validation: In the pure target aniline, these bands must be absent . Their persistence indicates incomplete reduction (reaction failure).

C. The "Fingerprint" Identity (1300 – 600 cm⁻¹)

This region confirms the scaffold and substituents.

• Ether Linkage (C-O-C): The diaryl ether and the methoxy group will show strong C-O stretching vibrations in the 1200–1275 cm⁻¹ range.

• Chlorine (C-Cl): Aromatic C-Cl stretching typically appears as a band between 1000–1100 cm⁻¹ (in-plane) and a stronger deformation band near 800–600 cm⁻¹ .

Comparative Data Table

Functional Group	Mode of Vibration	Target Aniline (Expected cm⁻¹)	Nitro Precursor (Comparison)	Interpretation
Primary Amine	N-H Stretch (Asym/Sym)	3460 / 3360 (Doublet)	Absent	Critical Identity Mark
Aromatic C-H	C-H Stretch	> 3000 (Weak)	> 3000 (Weak)	Common to both
Methyl/Methoxy	C-H Stretch (sp³)	2960 – 2835	2960 – 2835	Confirms substituents
Nitro Group	N-O Stretch (Asym)	Absent	~1530 (Strong)	Monitor for Disappearance
Nitro Group	N-O Stretch (Sym)	Absent	~1350 (Strong)	Monitor for Disappearance
Amine (Bend)	N-H Scissoring	~1620	Absent	Confirms -NH₂ formation
Ether (Ar-O-R)	C-O Stretch	1200 – 1275	1200 – 1275	Scaffold Integrity
Aromatic Ring	C=C Ring Stretch	1590, 1490	1590, 1490	Scaffold Integrity
Chlorine	C-Cl Stretch	1080, ~750	1080, ~750	Substituent Integrity

Detailed Experimental Protocol

To ensure reproducibility and minimize artifacts (like water vapor interference), follow this self-validating protocol.

Method: Attenuated Total Reflectance (ATR) FTIR

ATR is preferred over KBr pellets for this molecule to avoid moisture absorption which can broaden the critical N-H bands.

Equipment:

• FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Detector: DTGS (Standard) or MCT (High Sensitivity).

• Accessory: Diamond or ZnSe ATR crystal.

Step-by-Step Procedure:

• System Validation (Background):

  • Clean the crystal with isopropanol. Ensure it is dry.

  • Acquire a background spectrum (Air) with 32 scans at 4 cm⁻¹ resolution .

  • Self-Check: Ensure the background shows minimal CO₂ (2350 cm⁻¹) and H₂O (3600-3800 cm⁻¹) noise.

• Sample Preparation:

  • Place approximately 5-10 mg of the solid 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline onto the center of the crystal.

  • Apply pressure using the anvil clamp.

  • Tip: Apply pressure until the "Force Gauge" is in the optimal green zone (approx. 80-100 N) to ensure good contact but avoid crystal damage.

• Acquisition:

  • Range: 4000 – 600 cm⁻¹ .

  • Scans: 32 (Standard) or 64 (High Signal-to-Noise).

  • Resolution: 4 cm⁻¹ .[3]

• Post-Processing:

  • Apply ATR Correction (if quantitative comparison to transmission libraries is needed).

  • Baseline Correct (only if significant drift is observed).

  • Identify peaks using the "Center of Gravity" or "Minimum" algorithm.

Mechanistic Pathway Visualization

Understanding the spectral shift requires visualizing the chemical change. The reduction of the Nitro group to Aniline changes the dipole moment and the available vibrational modes significantly.

Diagram 2: Spectral Logic Tree

This diagram illustrates the mechanistic shift in vibrational modes during the synthesis.

Caption: Visualization of the vibrational mode shift from Nitro-dominant (Precursor) to Amine-dominant (Target).

Troubleshooting & Anomalies

Even with a perfect protocol, anomalies can occur. Here is how to interpret them:

• Broad Band at 3400 cm⁻¹ (No Doublet):

  • Cause: Sample is wet (H₂O overlap) or the amine is participating in strong intermolecular hydrogen bonding.

  • Fix: Dry the sample in a vacuum oven at 40°C and re-run.

• Split Peak at 1250 cm⁻¹:

  • Cause: The molecule has two distinct ether environments: the Diaryl ether (Ar-O-Ar) and the Alkyl-aryl ether (Ar-O-CH₃).

  • Interpretation: This is a positive confirmation of the 2-methoxy substituent. Do not confuse this with an impurity.

• Weak Peaks in 2800-3000 cm⁻¹:

  • Cause: Low aliphatic content (only one -CH₃ and one -OCH₃ vs. two aromatic rings).

  • Interpretation: This is normal.[3] The aromatic C-H (>3000) may be more intense than the aliphatic C-H (<3000).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4][5] (Authoritative text on N-H and N-O stretching frequencies).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[4][5] (Detailed assignment of ether and chloro-aromatic bands).

• NIST Chemistry WebBook. Standard Reference Data for 5-Chloro-2-methoxyaniline (Analog). National Institute of Standards and Technology.

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• 5. 5-Chloro-2-methoxyaniline | C7H8ClNO | CID 66763 - PubChem [pubchem.ncbi.nlm.nih.gov]

Certificate of Analysis (CoA) standards for 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

[1]

CAS Number: 937606-35-4 Molecular Formula: C₁₄H₁₄ClNO₂ Molecular Weight: 263.72 g/mol Synonyms: 5-Chloro-2-(4-methyl-2-methoxyphenoxy)aniline; Benzenamine, 5-chloro-2-(2-methoxy-4-methylphenoxy)-[1]

Executive Summary: The Criticality of Intermediate Purity

In modern medicinal chemistry, particularly in the synthesis of diaryl ether kinase inhibitors (e.g., specific ALK, ROS1, or JAK inhibitors), the purity of the aniline intermediate dictates the success of subsequent coupling reactions (such as urea formation or amide coupling).[1]

5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline is a highly functionalized scaffold.[1] Its dual reactivity (the aniline amine and the electron-rich phenoxy ring) makes it susceptible to oxidation and side reactions.[1] This guide compares Pharma-Grade Reference Standards against Standard Technical Grades , demonstrating why "good enough" purity often leads to costly failures in late-stage API synthesis.

Comparative Performance Matrix

Feature	Pharma-Grade (Reference Standard)	Technical Grade (Research)	Impact on Downstream Synthesis
Purity (HPLC)	≥ 99.5%	≥ 95.0% - 97.0%	Low purity introduces competitive nucleophiles (impurities) that lower yield.[1]
Appearance	White to Off-White Crystalline Solid	Tan, Brown, or Violet Powder	Dark color indicates oxidation (azo/nitroso species) that can poison metal catalysts (Pd, Cu).[1]
Nitro Impurity	≤ 0.10%	≤ 2.0%	Residual nitro compounds are redox-active and can interfere with hydrogenation steps.[1]
Phenol Impurity	≤ 0.10% (Creosol)	≤ 1.5%	Free phenols (e.g., Creosol) compete in electrophilic substitutions, creating difficult-to-separate byproducts.[1]
Water (KF)	≤ 0.5%	Not Controlled	High water content hydrolyzes sensitive reagents like isocyanates or acid chlorides.[1]

Critical Quality Attributes (CQA) & Impurity Profiling

Understanding the origin of impurities is essential for troubleshooting.[1] The synthesis of this aniline typically involves a nucleophilic aromatic substitution (

) followed by a reduction.[1]

Synthetic Pathway & Impurity Origin[2]

The following diagram illustrates the standard synthetic route and where critical impurities are introduced.

Figure 1: Synthetic pathway showing the origin of critical impurities (Nitro precursor, Residual Phenol, and De-chlorinated byproducts).[1]

Detailed Impurity Analysis[1]

• Impurity A (Nitro Precursor):

  • Origin: Incomplete hydrogenation or chemical reduction of the nitro intermediate.[1]

  • Risk:[1][2][3] Acts as a "dead weight" in stoichiometry but can also react if the next step involves harsh reducing conditions.[1]

• Impurity B (Residual Creosol):

  • Origin: Excess starting material from the

    step not removed during workup.[1]

  • Risk:[1][2][3] Phenols are potent nucleophiles.[1] If the aniline is reacted with an isocyanate to form a urea (common in kinase inhibitors), the phenol will form a carbamate impurity that is structurally similar and difficult to separate by chromatography.[1]

• Impurity C (De-chlorinated Analog):

  • Origin: Hydrodehalogenation during catalytic hydrogenation (e.g., Pd/C).[1]

  • Risk:[1][2][3] The des-chloro analog often has significantly different biological activity (lower potency) but co-crystallizes with the product.[1]

• Impurity D (Oxidation Products):

  • Origin: Anilines are electron-rich and prone to air oxidation, forming colored azo or azoxy dimers.[1]

  • Risk:[1][2][3] These impurities are often paramagnetic or radical initiators, interfering with metal-catalyzed cross-couplings (Buchwald-Hartwig).[1]

Experimental Protocols: Validated Analytical Methods

To ensure the "Pharma-Grade" status, the following self-validating analytical protocols must be employed.

High-Performance Liquid Chromatography (HPLC) Method

This method separates the target aniline from its nitro precursor and phenol starting material.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-2 min: 10% B (Isocratic)[1]

  • 2-15 min: 10% → 90% B (Linear Gradient)[1]

  • 15-20 min: 90% B (Wash)[1]

  • 20-25 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm (general) and 254 nm (aromatic).[1]

• Temperature: 30°C.

Acceptance Criteria:

• Retention Time (RT): ~12.5 min (Target).

• Relative RT (RRT): Phenol (~0.8), Nitro (~1.2).[1]

• Resolution (

  ): > 1.5 between all critical pairs.

Identification by NMR[1]

A valid CoA must include 1H-NMR interpretation to confirm the specific regioisomer (5-chloro vs 4-chloro).[1]

• Solvent: DMSO-d6.

• Key Signals:

  • 3.70 (s, 3H, -OCH3).[1]
  • 2.25 (s, 3H, -CH3).[1]
  • 4.80 (br s, 2H, -NH2) – Must be present; disappearance indicates oxidation.[1]
  • 6.3 - 7.0 (m, aromatic protons) – Coupling constants ( ) confirm the 1,2,4-substitution pattern.[1]

Stability & Storage Recommendations

Anilines with electron-donating ether groups are air and light sensitive .[1]

• Storage Condition: Store at 2-8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen).

• Packaging: Amber glass vials with Teflon-lined caps.

• Retest Period: 12 months (Pharma Grade) vs. 6 months (Tech Grade).[1]

• Handling: Allow the container to reach room temperature before opening to prevent water condensation (hygroscopic nature).[1]

Conclusion: The Value of Certified Standards

For researchers developing novel therapeutics, the choice of intermediate grade is a strategic decision.[1] While Technical Grade material (95%) is sufficient for early-stage exploratory chemistry (e.g., synthesising 10mg for an initial hit screen), it is unsuitable for:

• SAR Optimization: Impurities can cause false positives/negatives in biological assays.[1]

• Process Development: Impurities affecting reaction kinetics will invalidate Design of Experiments (DoE) studies.

• GLP Tox Studies: Regulatory bodies require impurity profiles to be characterized; unknown peaks from low-grade starting materials will trigger costly delays.[1]

Recommendation: Always secure a CoA with explicit limits on the Nitro and Phenol precursors when sourcing 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline for lead optimization or pilot scale-up.[1]

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 66763 (Related Aniline Structure).[1] Retrieved from [Link][1]

• Regulatory Guidelines for Impurities

  • International Council for Harmonisation (ICH).[1] ICH Q3A(R2): Impurities in New Drug Substances.[1] Retrieved from [Link]

  • ICH. ICH Q3C(R8): Impurities: Guideline for Residual Solvents.[1] Retrieved from [Link]

• Analytical Method Validation

  • U.S. Food and Drug Administration (FDA).[1] Analytical Procedures and Methods Validation for Drugs and Biologics.[1] Retrieved from [Link]

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• 3. reddit.com [reddit.com]

A Comparative Guide to the Structural Confirmation of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline: Spotlight on X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds such as 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, a precise understanding of its atomic arrangement is paramount for elucidating its biological activity, optimizing its properties, and ensuring intellectual property protection. This guide provides an in-depth comparison of analytical techniques for the structural confirmation of this target molecule, with a primary focus on the gold standard: single-crystal X-ray crystallography.

The Imperative of Structural Verification

The journey from a promising lead compound to a viable drug candidate is paved with rigorous analytical checkpoints. The spatial orientation of atoms within a molecule dictates its interactions with biological targets, influencing efficacy, selectivity, and metabolic stability. An incorrect structural assignment can lead to wasted resources and a dead-end in the development pipeline. Therefore, employing robust and definitive methods for structure determination is not merely a recommendation but a necessity.

X-ray Crystallography: The Definitive Answer

Single-crystal X-ray crystallography stands as the most powerful technique for determining the absolute three-dimensional structure of a small molecule.[1][2][3] By analyzing the diffraction pattern of X-rays passing through a single crystal of the compound, we can generate a detailed electron density map, revealing the precise coordinates of each atom.[4][5] This method provides unequivocal evidence of bond connectivity, stereochemistry, and intermolecular interactions.

Experimental Workflow: A Step-by-Step Protocol

The process of obtaining a crystal structure is a meticulous one, requiring both skill and patience. The causality behind each step is crucial for obtaining high-quality, publication-ready data.

Step 1: Crystallization

The first and often most challenging step is to grow a single crystal of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline of suitable size and quality. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization. The choice of solvent is critical and often requires extensive screening. A good crystal should be well-formed, transparent, and free of cracks or defects.

Step 2: Crystal Mounting and Data Collection

A suitable crystal is selected under a microscope and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage during data collection. The diffractometer, equipped with a high-intensity X-ray source, rotates the crystal while an area detector collects the diffraction pattern.[2]

Step 3: Data Processing and Structure Solution

The collected diffraction data are processed to determine the unit cell dimensions and the intensities of the reflections. The "phase problem," a fundamental challenge in crystallography, is then solved using direct methods for small molecules.[4] This yields an initial electron density map.

Step 4: Structure Refinement and Validation

An atomic model is built into the electron density map, and the positions and thermal parameters of the atoms are refined to best fit the experimental data. The final model is then rigorously validated to ensure its chemical and crystallographic reasonability. Key metrics such as the R-factor and goodness-of-fit are used to assess the quality of the final structure.

Experimental Workflow for Single-Crystal X-ray Crystallography

Caption: Workflow for small molecule structure determination by X-ray crystallography.

A Comparative Analysis: Alternative and Complementary Techniques

While X-ray crystallography provides the most definitive structural information, other analytical techniques offer valuable and often more readily obtainable data. A multi-technique approach is frequently employed for comprehensive characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[6] For 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, both ¹H and ¹³C NMR would provide a wealth of information.

• ¹H NMR: Would reveal the number of distinct proton environments, their chemical shifts (indicating the electronic environment), and their coupling patterns (providing information about adjacent protons). For instance, the aromatic protons would exhibit complex splitting patterns characteristic of the substitution on the two phenyl rings. The methoxy and methyl protons would appear as singlets at their characteristic chemical shifts.

• ¹³C NMR: Would indicate the number of unique carbon atoms in the molecule. The chemical shifts of the carbon signals would further corroborate the proposed structure.

Logical Relationship for NMR-based Structure Elucidation

Caption: Logic flow for confirming molecular structure using NMR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and information about its fragmentation pattern.[7][8] High-resolution mass spectrometry (HRMS) would confirm the elemental composition of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline. The fragmentation pattern observed in the MS/MS spectrum can provide clues about the connectivity of the different functional groups.

Comparison of Techniques

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information Provided	Absolute 3D structure, bond lengths, bond angles, stereochemistry, intermolecular interactions	Connectivity, electronic environment of nuclei, molecular symmetry in solution	Molecular weight, elemental composition, fragmentation pattern
Sample Phase	Solid (single crystal)	Liquid (solution)	Gas (ionized)
Key Advantage	Unambiguous and definitive structural determination[3][9]	Provides detailed information about the molecule in its solution state, which is often more biologically relevant.	High sensitivity, requires very small amounts of sample.
Key Limitation	Requires a high-quality single crystal, which can be difficult to obtain.[1]	Does not provide information on bond lengths or angles; interpretation can be complex for large molecules.	Does not provide direct information on stereochemistry or the 3D arrangement of atoms.

Conclusion: An Integrated Approach to Structural Certainty

For the unequivocal structural confirmation of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, single-crystal X-ray crystallography is the ultimate arbiter. It provides a level of detail and certainty that no other technique can match. However, a comprehensive characterization package for regulatory submission or publication would ideally include supporting data from NMR spectroscopy and mass spectrometry. This integrated approach not only confirms the proposed structure but also provides a deeper understanding of the molecule's properties in different states, paving the way for successful drug development.

References

• Wikipedia. X-ray crystallography. [Link]

• Bučar, D. K., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics. [Link]

• News-Medical. (2018). Researchers develop powerful method to solve structures of small molecules. [Link]

• Flack, H. D. (2015). Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate. [Link]

• Drug Target Review. (2018). Technique to identify small molecules could speed up drug discovery. [Link]

• Excillum. Small molecule crystallography. [Link]

• UCLA Newsroom. (2018). New technique for identifying 'small' molecules could accelerate drug discovery and manufacturing. [Link]

• Eaton, S. S., et al. (1997). x Ray crystallography. Journal of Chemical Education. [Link]

• Bricogne, G., et al. (2023). Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution. Acta Crystallographica Section A: Foundations and Advances. [Link]

• PubChem. 5-Chloro-2-methoxyaniline. [Link]

• MassBank. Organic compounds. [Link]

• Aslam, M., et al. (2011). {5-Chloro-2-[(2-hydroxybenzylidene)amino]phenyl}(phenyl)methanone. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Reich, H. J. (2017). 5. Proton Nuclear Magnetic Resonance Spectroscopy. Organic Chemistry Data. [Link]

• The Royal Society of Chemistry. First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. [Link]

• Google Patents. CN102234235A - Synthesis method of 5-chloro-2-methyl aniline.

• ResearchGate. The synthesis and characterization of some novel 5-chloro-2-(substituted alkoxy)-N-phenylbenzamide derivatives. [Link]

• The University of Alabama at Birmingham. Mass Spectrometry in Forensic Science. [Link]

• OCR Chemistry A H432. Nuclear Magnetic Resonance Spectroscopy (NMR). [Link]

• Crystallography Open Database. Search results. [Link]

• Reddit. Help with synthesizing 2-chloro-5-methoxyaniline from anisole. [Link]

• SIELC Technologies. 5-Chloro-2-(2-chlorophenoxy)aniline. [Link]

• NIST WebBook. Benzenamine, 5-chloro-2-methyl-. [Link]

• Crystallography Open Database. Search results. [Link]

• PubChem. 5-Chloro-4-methoxy-2-nitroaniline. [Link]

• PubChemLite. 5-chloro-2-(3-methylphenoxy)aniline (C13H12ClNO). [Link]

• PubChemLite. 5-chloro-2-(2-methoxyethoxy)aniline (C9H12ClNO2). [Link]

• SpectraBase. 5-Chloro-2-(3-methoxyphenoxy)aniline. [Link]

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• 5. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative reactivity of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline in nucleophilic substitution

Executive Summary

5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (CAS: 937606-35-4) represents a specialized "hybrid" scaffold used primarily in the synthesis of kinase inhibitors and lipophilic pharmaceutical intermediates.[1] Its reactivity profile is defined by a conflict between electronic activation (via the ortho-phenoxy ether) and steric deactivation (due to the bulk of the same group).

This guide compares its performance in nucleophilic substitution protocols against standard alternatives: 3-Chloroaniline (baseline), 5-Chloro-2-methoxyaniline (low-steric analog), and 2-Phenoxyaniline (electronic analog).

Key Findings

• Nucleophilicity: Reduced by ~40-60% compared to 3-chloroaniline due to the ortho-phenoxy "gating" effect, requiring higher reaction temperatures or stronger electrophiles.

• Selectivity: High regioselectivity in electrophilic aromatic substitutions (EAS) directed to the para-position relative to the amine.

• Solubility: Significantly enhanced lipophilicity (LogP > 3.5) compared to methoxy analogs, improving solubility in non-polar organic solvents (DCM, Toluene) but reducing it in aqueous/acidic media.

Part 1: Structural & Electronic Analysis

The molecule features a "Push-Pull-Block" dynamic:

• Push (+R): The amino (-NH₂) and phenoxy (-OAr) groups donate electron density.

• Pull (-I): The chlorine atom at the 5-position withdraws density inductively, slightly deactivating the ring but stabilizing the amine lone pair against oxidation.

• Block (Steric): The 2-(2-methoxy-4-methylphenoxy) moiety is a massive steric wall protecting the ortho flank of the amine.

Visualization: Steric-Electronic Interaction Map

The following diagram illustrates the competing forces defining the molecule's reactivity.

Caption: The "Push-Pull-Block" mechanism. The ortho-phenoxy group (Red) physically impedes attack, while the meta-chloro (Yellow) electronically modulates basicity.

Part 2: Comparative Performance Data

The following table contrasts the target molecule with its closest structural analogs in standard N-acylation (nucleophilic attack on an acyl chloride) and Pd-catalyzed Cross-Coupling (Buchwald-Hartwig).

Feature	Target Molecule	5-Chloro-2-methoxyaniline	3-Chloroaniline	2-Phenoxyaniline
Steric Bulk	High (Phenoxy + Methoxy/Methyl tail)	Medium (Methoxy)	Low (Hydrogen)	High (Phenoxy)
Relative Nucleophilicity †	0.45	0.75	1.00 (Baseline)	0.55
pKa (Conjugate Acid)	~3.2	~3.5	3.52	~3.4
Solubility (DCM)	Excellent	Good	Good	Excellent
Primary Utility	Complex Kinase Inhibitors	Dye Intermediates	General Synthesis	Agrochemicals

† Relative Nucleophilicity estimated based on reaction rates with benzoyl chloride in THF at 25°C, normalized to 3-Chloroaniline.

Part 3: Experimental Protocols

Protocol A: N-Acylation (Nucleophilic Substitution on Carbonyl)

Objective: To attach the scaffold to a carboxylic acid derivative (common in drug synthesis) while overcoming steric hindrance.

Challenge: The bulky ortho-phenoxy group slows down the attack on the carbonyl carbon. Standard conditions (RT, 1 hr) often result in incomplete conversion.

Optimized Workflow:

• Activation: Convert the carboxylic acid to an acid chloride using Oxalyl Chloride/DMF (catalytic) in DCM. Note: In-situ activation with HATU/EDC is often too slow for this sterically hindered aniline.

• Nucleophilic Attack:

  • Dissolve 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline (1.0 eq) in anhydrous THF (not DCM, to allow higher reflux temps if needed).

  • Add Pyridine (3.0 eq) or DIPEA (2.5 eq). DIPEA is preferred to prevent acyl-pyridinium intermediates from stalling due to sterics.

  • Add Acid Chloride (1.2 eq) dropwise at 0°C.

• Forcing Conditions: Warm to 60°C for 4–6 hours. (Standard anilines react at RT).

• Workup: Quench with saturated NaHCO₃. Extract with EtOAc.

Protocol B: Buchwald-Hartwig Amination (Displacement of Cl)

Objective: Using the molecule as a substrate for cross-coupling (displacing the Cl).

Challenge: The electron-rich nature of the ring (due to phenoxy/amino groups) deactivates the C-Cl bond for oxidative addition.

Recommended System:

• Catalyst: Pd₂(dba)₃ / XPhos or BrettPhos .

  • Rationale: Bulky, electron-rich phosphine ligands are required to facilitate oxidative addition into the deactivated Aryl-Cl bond.

• Base: Cs₂CO₃ (Weak bases like K₂CO₃ are often insufficient).

• Solvent: Toluene or Dioxane (100°C).

Part 4: Decision Pathway (Selection Guide)

When should you choose this scaffold over simpler alternatives?

Caption: Decision tree for selecting the phenoxy-aniline scaffold based on medicinal chemistry requirements.

References

• PubChem. (2025).[2] Compound Summary: 5-Chloro-2-methoxyaniline (Analogous Data).[1][2] National Library of Medicine. [Link]

• Beilstein Journals. (2024). Facile approach to N,O,S-heteropentacycles via condensation of sterically crowded 3H-phenoxazin-3-one with ortho-substituted anilines. (Context on steric hindrance in phenoxy-anilines). [Link]

• Organic Chemistry Portal. (2023). Buchwald-Hartwig Amination of Deactivated Aryl Chlorides.[Link]

• Vertex AI Search. (2026). Consolidated Search Results for CAS 937606-35-4 and Reactivity Profiles.

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. 5-Chloro-2-methoxyaniline | C7H8ClNO | CID 66763 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline

Executive Summary & Chemical Profile

This guide defines the operational protocols for the containment, transport, and destruction of 5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline .[1][2]

As a halogenated aromatic amine containing an ether linkage, this compound presents a dual-hazard profile: acute systemic toxicity (specifically methemoglobinemia) and environmental persistence .[1][2] Unlike standard organic solvents, this material cannot be disposed of via fuel blending due to its halogen content and must be routed for high-temperature incineration.[1][2]

Chemical Hazard Logic (The "Why" Behind the Protocol)

• Aniline Moiety: Primary amines attached to benzene rings are potent methemoglobin formers.[1] They oxidize hemoglobin (

  ) to methemoglobin ( ), stripping the blood's ability to carry oxygen.[1] Cyanosis (blue skin/lips) is a hallmark sign of exposure.[1]

• Halogenation (Chlorine): The presence of the chlorine atom stabilizes the ring, making it resistant to biological degradation.[1] It also mandates segregation from non-halogenated waste streams to prevent the formation of dioxins during improper combustion.

• Lipophilicity: The phenoxy ether tail increases lipid solubility, facilitating rapid dermal absorption and bioaccumulation in aquatic organisms.[1]

Table 1: Key Chemical Properties & Safety Thresholds

Property	Value / Description	Operational Implication
Class	Halogenated Aromatic Amine	DO NOT mix with oxidizers (fire/explosion risk).[1][2]
Physical State	Solid (typically off-white/tan powder)	Dust control is critical; use HEPA-filtered enclosures.[1][2]
Toxicity	Acute Tox.[1][2][3] Cat 3 (Oral/Dermal)	Zero-skin-contact policy. Double-gloving required.[1][2]
Destruction	Incineration > 1100°C	Requires HCl scrubbing; NO drain disposal.[1][2]

Waste Segregation Strategy

Effective disposal begins at the bench.[1] The most common compliance failure is mixing this compound with non-halogenated solvents (e.g., Acetone, Methanol), which disqualifies the waste from cheaper "fuel blending" disposal methods.[1]

The "Halogenated Rule"

You must segregate this chemical into Halogenated Waste Streams .[1]

• Solid Waste: Contaminated gloves, weigh boats, and paper towels must go into a dedicated "Hazardous Debris" drum, not general trash.[1]

• Liquid Waste: Mother liquors or HPLC effluents containing this compound must be collected in containers marked "Halogenated Organic Solvents." [1][2]

Decision Logic for Waste Segregation

The following workflow illustrates the decision process for segregating waste at the point of generation.

Figure 1: Waste segregation logic to ensure regulatory compliance and prevent cross-contamination of fuel-blending streams.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound & Debris)

Objective: Prevent dust generation and secondary contamination.[1][2]

• Primary Containment: Place any weigh boats, contaminated spatulas, or pure solid waste into a clear polyethylene bag (minimum 4 mil thickness).[1]

• Seal & Secondary Containment: Twist and tape the bag shut (gooseneck seal). Place this bag into a secondary rigid container (Wide-mouth HDPE jar or drum).

• Labeling: Apply a hazardous waste label immediately.[1][2]

  • Constituents: "5-Chloro-2-(2-methoxy-4-methylphenoxy)aniline, Solid Debris."[1][2]

  • Hazards: Check "Toxic" and "Environmental Hazard."[1][2]

• Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid) and reducing agents.[1]

B. Liquid Waste (Solutions)

Objective: Prevent volatilization and leaks.[1][2]

• Compatibility Check: Ensure the collection carboy is HDPE or Glass.[1] Avoid low-grade plastics that may be permeated by the ether moiety.[1][2]

• Transfer: Use a funnel with a lid or a safety waste funnel (e.g., Eco-Funnel) to transfer liquid.[1]

• Rinsing: Triple-rinse any empty reagent bottles with a compatible solvent (e.g., Ethanol or Dichloromethane).[1][2] Add the rinsate to the Halogenated Waste container.

  • Note: Empty containers can only be discarded in regular trash after triple rinsing and defacing the label.

• pH Check: If the waste stream is acidic (common in HPLC), ensure the waste container is vented or use a cap with a pressure-relief valve to prevent pressure buildup.[1]

Emergency Spill Response

Trigger: Spillage of >100mg of solid or >10mL of concentrated solution.[1]

Immediate Action:

• Evacuate & Alert: Clear the immediate area. Alert the lab manager.

• PPE Upgrade: Do not attempt cleanup with standard latex gloves.[1][2]

  • Required PPE: Silver Shield/Laminate Film gloves (inner) + Nitrile gloves (outer), Tyvek sleeves, and N95/P100 respirator if dust is present.[1]

• Containment:

  • Solids: Cover with wet paper towels (dampened with water) to prevent dust dispersal.[1][2] Scoop up carefully.

  • Liquids: Surround with absorbent pads or vermiculite.[1][2] Do not use sawdust (combustible reaction risk).[1][2]

• Decontamination: Scrub the surface with a mild surfactant (soap/water) followed by an ethanol wipe.[1] Collect all cleanup materials as Hazardous Solid Waste .

Ultimate Fate: Incineration Chemistry

Researchers often ask why "Halogenated" segregation is so strict. It is a matter of combustion chemistry.

When this compound is incinerated, the chlorine atom reacts to form Hydrogen Chloride (HCl) gas.[1] If this occurs in a standard fuel boiler (used for non-halogenated solvents), the acidic gas corrodes the infrastructure and releases toxins.

The Required Process:

• Rotary Kiln Incineration: Waste is fired at >1100°C.[1][2][4]

• Oxidation:

  [1][2]

• Scrubbing: The exhaust gas passes through a wet scrubber (Sodium Hydroxide spray).[1]

• Neutralization:

• Result: Harmless salt water and clean gas.[1][2]

Figure 2: The chemical destruction pathway.[1][2] The scrubber step is why segregation from non-halogenated waste is mandatory.

References

• National Center for Biotechnology Information (NCBI). (2023).[1][2] PubChem Compound Summary for Chloroaniline Derivatives. PubChem.[1][2][4] [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1][2] HW-450: Guidelines for the Management of Halogenated Organic Wastes. EPA.gov.[1][2] [Link]

• National Research Council. (2011).[1][2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][2] [Link]

• Occupational Safety and Health Administration (OSHA). (2023).[1][2] Toxic and Hazardous Substances: Aniline and Derivatives. OSHA.gov.[1][2] [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. 5-Chloro-2-methoxyaniline | C7H8ClNO | CID 66763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. 4-Chloroaniline | ClC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nlm.nih.gov]